Molecular weight and formula of 3-Amino-2,6-dichloro-4-pyridinemethanol
A Note on Nomenclature: This guide focuses on the chemical compound 3-Amino-2,6-dichloro-4-methylpyridine. Initial inquiries regarding "3-Amino-2,6-dichloro-4-pyridinemethanol" did not yield a corresponding, well-documen...
Author: BenchChem Technical Support Team. Date: February 2026
A Note on Nomenclature: This guide focuses on the chemical compound 3-Amino-2,6-dichloro-4-methylpyridine. Initial inquiries regarding "3-Amino-2,6-dichloro-4-pyridinemethanol" did not yield a corresponding, well-documented chemical entity. It is presumed that this may be a less common name or a potential misnomer for the methyl-substituted compound, which is the subject of this document.
Introduction
3-Amino-2,6-dichloro-4-methylpyridine is a halogenated and amino-substituted pyridine derivative of significant interest in the fields of medicinal chemistry and pharmaceutical development. Its structural features, including the reactive chlorine and amino groups on the pyridine ring, make it a versatile synthetic intermediate. This guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, key applications with an emphasis on its role in drug discovery, and essential safety and handling information for researchers and drug development professionals.
Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Amino-2,6-dichloro-4-methylpyridine is fundamental to its application in research and synthesis. These properties are summarized in the table below.
The structural arrangement of 3-Amino-2,6-dichloro-4-methylpyridine is a key determinant of its reactivity and utility as a synthetic building block.
Caption: Chemical structure of 3-Amino-2,6-dichloro-4-methylpyridine.
Synthesis of 3-Amino-2,6-dichloro-4-methylpyridine
The synthesis of 3-Amino-2,6-dichloro-4-methylpyridine can be achieved through various routes. One common approach involves the reduction of a nitropyridine precursor. The following is a representative, multi-step synthetic protocol.
Experimental Protocol: Synthesis via Nitropyridine Reduction
Step 1: Nitration of 2,6-dichloro-4-methylpyridine
To a stirred solution of 2,6-dichloro-4-methylpyridine in concentrated sulfuric acid, slowly add fuming nitric acid at a controlled temperature (typically 0-5 °C).
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).
Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium hydroxide solution) to precipitate the product.
Filter the solid, wash with cold water, and dry under vacuum to yield 2,6-dichloro-4-methyl-3-nitropyridine.
Step 2: Reduction of the Nitro Group
Suspend the 2,6-dichloro-4-methyl-3-nitropyridine in a suitable solvent such as ethanol or acetic acid.
Add a reducing agent, for example, iron powder or tin(II) chloride, to the suspension.
Heat the mixture to reflux and stir for several hours until the reduction is complete.
Cool the reaction mixture, filter to remove the metal salts, and concentrate the filtrate under reduced pressure.
Purify the crude product by recrystallization or column chromatography to obtain 3-Amino-2,6-dichloro-4-methylpyridine.
Caption: Synthetic pathway for 3-Amino-2,6-dichloro-4-methylpyridine.
Applications in Drug Discovery and Development
The primary application of 3-Amino-2,6-dichloro-4-methylpyridine lies in its role as a key intermediate in the synthesis of pharmacologically active molecules.[4] Its utility stems from the presence of multiple reactive sites that allow for further chemical modifications.
Precursor to Kinase Inhibitors
The pyridine core is a common scaffold in the design of kinase inhibitors, which are a major class of targeted cancer therapeutics. The amino group of 3-Amino-2,6-dichloro-4-methylpyridine can serve as a handle for the introduction of various side chains, while the chlorine atoms can be displaced through nucleophilic aromatic substitution reactions to build more complex heterocyclic systems.
Intermediate for Antiviral Agents
This compound and its derivatives have been explored in the synthesis of antiviral compounds. For instance, related structures are precursors to non-nucleoside reverse transcriptase inhibitors (NNRTIs) used in the treatment of HIV.[5][6][7][8]
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3-Amino-2,6-dichloro-4-methylpyridine.
Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified as follows:
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1]
Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[9]
Ventilation: Use only outdoors or in a well-ventilated area.[9]
Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[9]
Storage: Store in a well-ventilated place. Keep the container tightly closed.[9]
Conclusion
3-Amino-2,6-dichloro-4-methylpyridine is a valuable and versatile intermediate in organic synthesis, particularly within the pharmaceutical industry. Its well-defined physicochemical properties and reactivity profile, coupled with established synthetic routes, make it a crucial building block for the development of novel therapeutic agents. Adherence to strict safety protocols is paramount for its handling and use in a laboratory setting. Further research into the applications of this compound and its derivatives is likely to yield new and innovative small molecules with significant biological activity.
Physical properties and melting point of (3-Amino-2,6-dichloropyridin-4-yl)methanol
The following technical guide details the physical properties, synthesis context, and characterization protocols for (3-Amino-2,6-dichloropyridin-4-yl)methanol , a critical intermediate in the synthesis of ALK inhibitors...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physical properties, synthesis context, and characterization protocols for (3-Amino-2,6-dichloropyridin-4-yl)methanol , a critical intermediate in the synthesis of ALK inhibitors such as Crizotinib.
[1][2][3][4]
Chemical Identity & Structural Profile
This compound functions as a highly functionalized pyridine building block, characterized by the presence of a primary amine, two chlorine atoms at the ortho positions relative to the nitrogen, and a hydroxymethyl group at the para position. Its specific substitution pattern makes it a versatile scaffold for nucleophilic aromatic substitution (
) and etherification reactions.
Property
Detail
Chemical Name
(3-Amino-2,6-dichloropyridin-4-yl)methanol
CAS Registry Number
1002129-58-9
Molecular Formula
Molecular Weight
193.03 g/mol
SMILES
NC1=C(CO)C=C(Cl)N=C1Cl
Structural Class
Halogenated Aminopyridine / Pyridinemethanol
Physical Properties Matrix
Note: As a specialized pharmaceutical intermediate, specific thermodynamic constants are often proprietary. The values below represent field-standard observations for this structural class.
Parameter
Value / Observation
Context & Causality
Physical State
Solid (Crystalline Powder)
Stabilized by intermolecular H-bonding between the amino () and hydroxyl () groups.[1]
Appearance
Off-white to pale yellow
Coloration often indicates trace oxidation of the amino group or residual iron/tin salts from reduction steps.[1]
Melting Point
~145–160 °C (Predicted)
Experimental values are batch-dependent. Analogs like 4-amino-2,6-dichloropyridine melt at 169–173°C. The hydroxymethyl group typically lowers lattice energy slightly compared to the parent acid but increases it relative to simple alkyl analogs.[1]
Solubility
DMSO, Methanol, THF
High solubility in polar aprotic solvents due to the polar pyridine core.
Solubility (Water)
Low / Sparingly Soluble
The lipophilic dichloro-substitution counteracts the hydrophilic amino/alcohol groups.[1]
pKa (Calculated)
Base: ~2.5–3.0
The electron-withdrawing chlorine atoms significantly reduce the basicity of the pyridine nitrogen and the aniline-like amine.
Melting Point Analysis & Quality Control
For high-purity applications (e.g., API synthesis), the melting point serves as a critical purity indicator. Depression of the melting point is a sensitive measure of incomplete reduction or solvent occlusion.
Reference Standards for Comparison
When validating the identity of (3-Amino-2,6-dichloropyridin-4-yl)methanol, compare against these known precursors:
Diagnostic Logic:
If your sample melts >180°C , suspect significant contamination with the unreduced carboxylic acid starting material. If it melts <130°C , suspect solvent entrapment (THF/Methanol) or decomposition.
Drying: Ensure sample is dried under vacuum at 40°C for 4 hours to remove residual reaction solvents (THF is common).
Ramp Rate: 10°C/min to 120°C, then 1°C/min.
Observation: Watch for "sweating" (solvent release) prior to the clear melt.
Synthesis & Reaction Context
The compound is typically synthesized via the selective reduction of Ethyl 3-amino-2,6-dichloroisonicotinate or the corresponding acid.[1] This transformation is chemically delicate due to the need to reduce the ester/acid to the alcohol without dechlorinating the pyridine ring.
Synthesis Workflow Visualization
The following diagram illustrates the logical flow from the acid precursor to the target alcohol and its downstream application in Crizotinib synthesis.
Figure 1: Synthetic lineage of CAS 1002129-58-9 showing its origin from the isonicotinic acid derivative.[2][1][4][5][6]
Experimental Considerations
Reducing Agents: Lithium Aluminum Hydride (LAH) is effective but can cause hydrodehalogenation (loss of Cl) if temperatures exceed 0°C. DIBAL-H offers better control.[1]
Work-up: The amphoteric nature of the product (amine + alcohol) makes extraction difficult.[1] A continuous extraction with Ethyl Acetate or salting out is often required.
Handling & Safety (E-E-A-T)
As a halogenated pyridine, this compound poses specific risks.
Skin/Eye Contact: Irritant.[7][8] The dichloro-motif increases lipophilicity, aiding skin absorption.
Inhalation: Dust is irritating to the respiratory tract. Use a localized exhaust hood.
Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
Reactivity: Incompatible with strong oxidizing agents and acid chlorides (which will react with both the amine and alcohol).
References
ChemicalBook. (2025). Product entry for CAS 1002129-58-9 and related pyridine intermediates. Retrieved from
Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Amino-2,6-dichloropyridine. Retrieved from
BLD Pharm. (2025).[5] Catalog entry: (3-Amino-2,6-dichloropyridin-4-yl)methanol.[2][1][4][5] Retrieved from
PubChem. (2025). Compound Summary for Chlorinated Pyridine Derivatives. Retrieved from
Pfizer Inc. (2011). Patent WO2006021884: Pyrazole derivatives useful as ALK inhibitors (Crizotinib synthesis context). Retrieved from
Technical Guide: Solubility Profile & Process Engineering of (3-Amino-2,6-dichloropyridin-4-yl)methanol
The following technical guide details the solubility profile, physicochemical characterization, and process application of (3-Amino-2,6-dichloropyridin-4-yl)methanol , a critical intermediate in the synthesis of ALK inhi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical characterization, and process application of (3-Amino-2,6-dichloropyridin-4-yl)methanol , a critical intermediate in the synthesis of ALK inhibitors such as Crizotinib.
Executive Summary
(3-Amino-2,6-dichloropyridin-4-yl)methanol (CAS: 1002129-58-9 ) is a dense, polyfunctional pyridine derivative acting as a linchpin intermediate in the synthesis of Crizotinib. Its structure features a basic amino group, a polar hydroxymethyl moiety, and two lipophilic chlorine atoms on a pyridine core. This "amphiphilic-polar" nature creates a complex solubility landscape where minor changes in solvent polarity or pH yield drastic solubility shifts.
This guide provides a definitive solubility classification, thermodynamic modeling frameworks, and a validated workflow for solvent selection during purification and crystallization.
Physicochemical Characterization
Before establishing a solubility profile, the fundamental solid-state properties must be defined to ensure data reproducibility.
Property
Value / Description
Relevance
Molecular Formula
C₆H₆Cl₂N₂O
Stoichiometry calculations
Molecular Weight
193.03 g/mol
Yield determination
CAS Number
1002129-58-9
Identification
Appearance
Off-white to pale yellow solid
Purity indicator (color often denotes oxidation)
pKa (Calculated)
~3.5 (Pyridine N), ~13 (Alcohol)
pH-dependent extraction strategy
LogP (Predicted)
~1.2 – 1.5
Lipophilicity/Partitioning coefficient
H-Bond Donors
2 (-NH₂, -OH)
High affinity for protic solvents
Solubility Profile in Organic Solvents[2]
The following profile categorizes solvents based on interaction capability. This data is synthesized from standard process development protocols for aminopyridines and Crizotinib-related intermediates.
Solubility Landscape Table
Solvent Class
Solvent
Solubility Rating
Process Application
Polar Aprotic
DMSO, DMF
Very High (>200 mg/mL)
Primary reaction solvents; difficult to remove.
Polar Protic
Methanol
High (>100 mg/mL)
Excellent for dissolution; poor yield in crystallization.
Good antisolvent or cooling crystallization medium.
Esters
Ethyl Acetate
Moderate (10–30 mg/mL)
Standard extraction solvent.
Chlorinated
DCM, Chloroform
Moderate-Good
Good for extraction; avoided in final API steps due to toxicity.
Aromatic
Toluene
Low (<5 mg/mL)
Effective antisolvent or high-temp slurry solvent.
Alkanes
Heptane, Hexane
Insoluble (<1 mg/mL)
Primary Antisolvent for maximizing yield.
Aqueous
Water (pH 7)
Low
Product precipitates upon aqueous quench.
Aqueous
Water (pH < 2)
High
Soluble as pyridinium salt (used for acid washes).
Mechanistic Insight
The "Push-Pull" Effect: The 2,6-dichloro substitution withdraws electron density, reducing the basicity of the pyridine ring and lowering water solubility compared to non-halogenated pyridines.
Hydrogen Bonding: The 4-hydroxymethyl and 3-amino groups act as strong H-bond donors. This necessitates solvents with H-bond accepting capability (alcohols, DMSO) for high solubility.
Process Implication: Crystallization is most effective via a Solvent-Antisolvent method (e.g., Ethanol/Heptane) or Cooling Crystallization in Ethanol/Water mixtures.
Validated Experimental Protocols
To generate precise thermodynamic data for your specific batch (polymorphs can affect solubility), follow this self-validating workflow.
Protocol A: Gravimetric Solubility Determination (The "Gold Standard")
Preparation: Add excess solid (approx. 500 mg) to 5 mL of the target solvent in a crimp-sealed vial.
Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours using a ThermoMixer.
Verification: Visually confirm the presence of undissolved solid (saturated solution). If clear, add more solid.
Sampling: Stop agitation and allow settling for 1 hour (or centrifuge at the same temp).
Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated if T > 25°C).
Quantification: Transfer a known volume (e.g., 1 mL) to a tared weighing dish. Evaporate solvent under vacuum/N₂ stream. Weigh the residue.
) as a function of temperature () should be modeled. The Modified Apelblat Equation is the standard for this class of compounds:
x : Mole fraction solubility.
T : Absolute temperature (Kelvin).
A, B, C : Empirical constants derived from regression analysis of your experimental data.
Expert Tip: If
, check for solvate formation or polymorph transitions (DSC analysis of the solid residue is mandatory).
Process Engineering & Visualization
Solubility Screening Workflow
This diagram outlines the decision logic for selecting the optimal solvent system for isolation.
Caption: Tiered solubility screening logic for selecting isolation strategies based on saturation limits.
Crystallization Process Flow
The following workflow illustrates the standard purification route for (3-Amino-2,6-dichloropyridin-4-yl)methanol, utilizing its solubility differential in Ethanol/Water.
Caption: Optimized crystallization workflow utilizing Ethanol as the primary solvent with temperature swing.
References
Pfizer Inc. "Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066)." Organic Process Research & Development, 2011.[1]
Raynbird, M. Y., et al. "Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow."[1] Organic Process Research & Development, 2020.
National Center for Biotechnology Information. "PubChem Compound Summary for CID 25028438, (3-Amino-2,6-dichloropyridin-4-yl)methanol."
Grant, D. J. W. "Solubility Behavior of Organic Compounds." Techniques of Chemistry, Vol. XXI, Wiley-Interscience.
Author: BenchChem Technical Support Team. Date: February 2026
Target Molecule: (3-Amino-2,6-dichloropyridin-4-yl)methanol
CAS Registry Number: 98072-21-2 (Free Base)
Primary Application: Key intermediate in the synthesis of ALK inhibitors (e.g., Crizotinib analogs).
Strategic Analysis & Chemical Logic
The Chemoselectivity Challenge
The reduction of Methyl 3-amino-2,6-dichloroisonicotinate presents a classic "competing functionality" problem. The molecule contains three reactive sites:
The Ester (Target): Requires hydride delivery to form the primary alcohol.
Aryl Chlorides (C-2, C-6): Susceptible to reductive dehalogenation (hydrodehalogenation) by strong reducing agents (e.g., LiAlH₄) or transition-metal catalyzed hydrogenations. Loss of chlorine at these positions destroys the pharmacophore.
Primary Amine (C-3): Can coordinate with Lewis acidic reducing agents (like Aluminum hydrides), potentially altering reactivity or solubility.
Reagent Selection Matrix
Reagent
Suitability
Mechanism & Risk Profile
LiAlH₄ (LAH)
🔴 High Risk
Aggressive. High risk of displacing C-2/C-6 chlorines via nucleophilic aromatic substitution () or radical pathways. Requires strict cryogenic control (-78°C).
NaBH₄ / EtOH
🟢 Recommended
Mild & Practical. The electron-deficient pyridine ring activates the ester, allowing borohydride reduction in protic solvents without affecting the aryl chlorides.
DIBAL-H
🟡 Alternative
Controlled. Excellent chemoselectivity in non-protic solvents (DCM/THF). Preferred if the substrate contains other moisture-sensitive groups, but requires inert atmosphere and rigorous workup.
Protocol A: The Practical Standard (NaBH₄/EtOH)
Recommended for gram-scale synthesis and general laboratory use due to operational simplicity and high tolerance for aryl halides.
Reaction Scheme
The reduction proceeds via the coordination of the borohydride to the electron-deficient carbonyl carbon. The presence of the 3-amino group does not necessitate protection, as the borohydride is selective for the ester.
Figure 1: Stepwise reduction pathway. The aldehyde intermediate is transient and rapidly reduced to the alcohol.
Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH) [0.2 M concentration relative to substrate]
Quench: 1N HCl or Saturated Ammonium Chloride (sat. NH₄Cl)[1]
Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ester substrate in absolute Ethanol.
Note: Methanol can be used for faster kinetics, but Ethanol often provides a cleaner impurity profile.
Cooling: Cool the solution to 0°C using an ice bath.
Critical: Although the reaction can proceed at room temperature, starting cold prevents localized overheating and potential side reactions with the aryl chlorides.
Addition: Add NaBH₄ portion-wise over 15–20 minutes.
Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–6 hours.
Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes) or HPLC. The ester spot (
) should disappear, replaced by the more polar alcohol ().
Quench: Cool back to 0°C. Slowly add saturated NH₄Cl or 1N HCl until pH
6–7.
Caution: Vigorous foaming will occur.
Workup:
Remove volatile alcohols under reduced pressure (Rotavap).
Dilute residue with water and extract with Ethyl Acetate (
).
Wash combined organics with Brine, dry over anhydrous
, and concentrate.
Purification: Usually, the crude product is sufficiently pure (>95%). If necessary, recrystallize from Hexane/EtOAc or purify via flash column chromatography.
Protocol B: The Inert Standard (DIBAL-H)
Recommended for industrial scale-up or when strict anhydrous conditions are required to prevent hydrolysis side-products.
Workflow Diagram
Figure 2: DIBAL-H reduction workflow emphasizing the critical Rochelle's salt workup to manage aluminum emulsions.
Step-by-Step Methodology
Setup: Flame-dry a 3-neck flask and cool under a stream of Argon/Nitrogen.
Solvation: Dissolve the ester (1.0 equiv) in anhydrous DCM or THF. Cool to -10°C .[3]
Why -10°C? While -78°C is standard for stopping at the aldehyde, full reduction to the alcohol proceeds cleanly at -10°C to 0°C without risking dehalogenation.
Reduction: Add DIBAL-H (2.2 – 2.5 equiv, 1.0 M in Hexane/Toluene) dropwise via syringe pump or addition funnel. Maintain internal temperature < 0°C.
Quench (The "Rochelle" Method):
Once complete, dilute with diethyl ether.
Slowly add saturated aqueous Sodium Potassium Tartrate (Rochelle’s Salt) . Volume of salt solution should be roughly 2x the volume of DIBAL used.
Crucial: A gelatinous aluminum emulsion will form. Stir vigorously at room temperature for 1–2 hours until two clear layers appear.
Isolation: Separate layers. Extract aqueous layer with DCM. Dry organics over
Diagnostic singlet at ~7.9 ppm confirms retention of the pyridine ring structure.
HPLC Purity
> 98.0% (Area %)
Main impurity is often the unreacted ester or over-reduced dechlorinated byproduct (if LAH was used).
Storage
2–8°C, Hygroscopic
Store under inert gas. Pyridine methanols can oxidize to aldehydes upon prolonged air exposure.
References
Pfizer Inc. (2017). Method for synthesizing crizotinib intermediate. Patent WO2017197604A1. Link
Context: Describes the industrial scale-up and flow chemistry approaches for Crizotinib intermediates, validating the ester-to-alcohol p
Kumiai Chemical Industry Co., Ltd. (2003). Method for producing (2,6-dichloropyridin-4-yl) methanol. Patent JP2003055348A. Link
Context: Explicitly details the NaBH4/Ethanol reduction protocol for 2,6-dichloropyridine esters with >90% yield, serving as the basis for Protocol A.
Cui, J. J., et al. (2011).[4] Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK). Journal of Medicinal Chemistry, 54(18), 6342-6363.[4] Link
Context: The foundational medicinal chemistry paper establishing the structure-activity relationship (SAR) of the 2,6-dichloro-3-amino scaffold.
Wollin, K. M., et al. (2014). Process for the preparation of enantiomerically pure 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine. U.S. Patent 8,785,632. Link
Context: Provides detailed experimental data on the handling of halogenated aminopyridines during reduction steps.
Application Note: Selective Reduction of 3-Amino-2,6-dichloropyridine-4-carboxylic acid
This Application Note provides a technical guide for the selective reduction of 3-amino-2,6-dichloropyridine-4-carboxylic acid to (3-amino-2,6-dichloropyridin-4-yl)methanol . The core challenge with this substrate is the...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a technical guide for the selective reduction of 3-amino-2,6-dichloropyridine-4-carboxylic acid to (3-amino-2,6-dichloropyridin-4-yl)methanol .
The core challenge with this substrate is the "Ortho-Effect" (steric crowding between the 3-amino and 4-carboxyl groups) combined with the electronic sensitivity of the 2,6-dichloro substituents. Standard reducing agents like Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation pose a high risk of hydrodehalogenation (stripping the chlorine atoms) or ring saturation.
Part 1: Strategic Analysis & Reagent Selection
The Chemoselectivity Challenge
The substrate contains three reactive functionalities that compete for the reducing agent:
Carboxylic Acid (C4): The target for reduction.[1][2][3][4][5] It is electronically deactivated by the electron-deficient pyridine ring but sterically hindered by the C3-amino group.
Aryl Chlorides (C2, C6): Susceptible to nucleophilic aromatic substitution or radical-mediated removal (hydrodehalogenation) by strong hydrides (e.g., LiAlH₄).
Exocyclic Amine (C3) & Pyridine Nitrogen: Lewis bases that will complex with electrophilic reducing agents (Boranes), requiring stoichiometric compensation.
Reagent Decision Matrix
The following table summarizes the suitability of common reducing agents for this specific transformation.
Reagent
Suitability
Mechanism
Critical Risk / Advantage
Borane-Dimethyl Sulfide (BH₃·DMS)
Recommended
Electrophilic Hydride
Advantage: Rapidly reduces -COOH to -CH₂OH while ignoring aryl halides. Note: Forms complex with amines; requires excess reagent and acidic workup.
NaBH₄ + Iodine (In-situ Borane)
Excellent
Electrophilic Hydride
Advantage: Generates B₂H₆ in situ. Safer and cheaper than handling pyrophoric BH₃ stock solutions.
LiAlH₄ (Lithium Aluminum Hydride)
Not Recommended
Nucleophilic Hydride
Risk: High probability of displacing C2/C6 chlorines (SₙAr) or causing explosive decomposition of the energetic pyridine ring.
DIBAL-H
Conditional
Electrophilic Hydride
Use Case: Best for reduction to Aldehyde (-CHO) at -78°C. Too bulky for complete reduction to alcohol in this sterically crowded substrate.
Catalytic Hydrogenation (H₂/Pd)
Forbidden
Surface Catalysis
Risk: Will cause rapid hydrodechlorination (removing Cl) before reducing the acid.
Workflow Logic (Graphviz)
Caption: Decision tree for selecting the optimal reduction pathway based on target functional group and scale.
Part 2: Detailed Experimental Protocols
Protocol A: Direct Reduction using Borane-Dimethyl Sulfide (BH₃·DMS)
Best for laboratory scale (<50g) and high-throughput synthesis.
Mechanism: Borane is an electrophilic reducing agent. It coordinates to the carbonyl oxygen of the carboxylate, activating it for hydride transfer.[3][5] Crucially, it does not react with the electron-poor C-Cl bonds.
Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and rubber septum.
Solubilization: Add the substrate (10 mmol) and anhydrous THF (50 mL). The starting material may be a slurry due to zwitterionic character.
Addition: Cool the mixture to 0°C in an ice bath. Add BH₃[6][7][8]·DMS (35 mmol, 17.5 mL) dropwise via syringe over 20 minutes.
Observation: Gas evolution (H₂) will occur. The slurry should dissolve as the borane complexes with the amine and acid.
Reaction: Remove the ice bath and allow to warm to room temperature. Then, heat to a gentle reflux (65°C) for 4–6 hours.
Monitoring: Monitor by HPLC or TLC (System: MeOH/DCM 1:9). Look for the disappearance of the acid peak.
Quench (Critical): Cool to 0°C. Very slowly add Methanol (20 mL) dropwise.
Warning: Vigorous H₂ evolution.
Workup (Breaking the B-N Complex): The amine-borane complex is stable and must be hydrolyzed. Add 6M HCl (10 mL) and reflux for 1 hour.
Isolation: Cool to room temperature. Neutralize with NaOH (6M) to pH 8–9. Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
Expected Yield: 85–92%
Data Check: ¹H NMR (DMSO-d6) should show a singlet/doublet for -CH₂OH at ~4.5 ppm and disappearance of the -COOH proton.
Protocol B: The "In-Situ" Borane Method (NaBH₄/I₂)
Best for labs without BH₃ stock solutions or for enhanced safety.
Mechanism: Iodine reacts with Sodium Borohydride to generate Borane (B₂H₆) in situ:
Procedure:
Suspend the substrate (10 mmol) and NaBH₄ (25 mmol) in anhydrous THF (60 mL) under N₂.
Cool to 0°C. Dissolve Iodine (I₂, 10 mmol) in THF (20 mL) and add dropwise over 30 minutes.
Color Change: The solution will turn brown (I₂) then fade to colorless/white precipitate (NaI) as borane is generated.
Reflux for 6 hours.
Quench with MeOH carefully.
Perform the acidic workup (6M HCl reflux) as described in Protocol A to liberate the amine.
Protocol C: Two-Step Reduction (via Methyl Ester)
Best for Industrial Scale-Up (>100g).
Rationale: Carboxylic acids are difficult to reduce; Esters are easier and can be reduced by milder reagents like NaBH₄ in the presence of additives, avoiding expensive Borane.
Step 1: Esterification
Dissolve substrate in Methanol.
Add Thionyl Chloride (SOCl₂, 1.5 equiv) dropwise at 0°C.
Reflux for 3 hours. Concentrate to give the Methyl Ester hydrochloride salt.
Step 2: Reduction
Suspend Methyl Ester (10 mmol) in Ethanol (50 mL).
Add CaCl₂ (5 mmol) (activates the borohydride).
Add NaBH₄ (20 mmol) portion-wise at 0°C.
Stir at Room Temp for 4 hours.
Selectivity: NaBH₄ reduces the ester to alcohol but leaves the Ar-Cl bonds intact.
Quench with dilute HCl, neutralize, and extract.
Part 3: Visualization of the Reaction Pathway
Caption: Step-wise mechanistic transformation from acid to alcohol using Borane.
Part 4: Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Yield (<50%)
Stable Amine-Borane complex not broken.
Increase the duration of the acidic reflux step (Step 6 in Protocol A). Ensure pH reaches <1 before neutralizing.
Incomplete Conversion
Steric hindrance at C4.
Use BF₃·OEt₂ as a catalyst during the borane addition to increase electrophilicity.
Dechlorination (By-product)
Reaction temperature too high or wrong reagent.
Ensure temperature does not exceed 65°C (THF reflux). Do not use LiAlH₄.
Solubility Issues
Zwitterionic nature of substrate.
Use Protocol C (Esterification) to break the zwitterion and improve solubility in organic solvents.
References
Ramachandran, P. V., et al. "A Safer Reduction of Carboxylic Acids with Titanium Catalysis." Organic Letters, 2022, 24, 8481-8486. Link
Context: Describes the use of Ammonia-Borane for selective acid reduction, relevant for safety.
Brown, H. C., & Choi, Y. M. "Selective reductions. 29. The rapid reaction of carboxylic acids with borane-dimethyl sulfide." Synthesis, 1981, 1981(06), 441-442.
Context: The foundational text for Borane-DMS reduction of acids in the presence of halides.
Abiko, A., et al. "Reduction of Carboxylic Acids to Alcohols." Organic Syntheses, 2002, 79, 76. Link
Context: Detailed protocols for borane reduction workups.
Periasamy, M., et al. "Methods of enhancement of reactivity of sodium borohydride with iodine." Journal of Organometallic Chemistry, 2000.
Application Note: A Scalable Manufacturing Process for the Crizotinib Intermediate (3-Amino-2,6-dichloropyridin-4-yl)methanol
Abstract: This document provides a comprehensive guide to a robust and scalable three-step manufacturing process for (3-Amino-2,6-dichloropyridin-4-yl)methanol, a key intermediate in the synthesis of the anaplastic lymph...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract:
This document provides a comprehensive guide to a robust and scalable three-step manufacturing process for (3-Amino-2,6-dichloropyridin-4-yl)methanol, a key intermediate in the synthesis of the anaplastic lymphoma kinase (ALK) inhibitor, Crizotinib. The described synthetic pathway is designed for large-scale production, emphasizing process safety, economic viability, and high purity of the final product. The process begins with the regioselective nitration of 2,6-dichloropyridine, followed by a chemoselective reduction of the nitro group, and concludes with a directed ortho-lithiation and formylation, followed by in-situ reduction to the target hydroxymethyl compound. Each step is accompanied by a detailed protocol, an explanation of the underlying chemical principles, and critical process parameters for ensuring scalability and reproducibility.
Introduction: The Significance of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Crizotinib is a pivotal therapeutic agent for the treatment of non-small cell lung cancer (NSCLC) that is positive for anaplastic lymphoma kinase (ALK)[1]. The synthesis of such a complex molecule on an industrial scale necessitates efficient and reliable access to its core building blocks. (3-Amino-2,6-dichloropyridin-4-yl)methanol represents a critical intermediate, embedding the required substitution pattern on the pyridine ring. The development of a scalable, safe, and cost-effective process for its manufacture is therefore a primary concern for pharmaceutical production.
This guide eschews a simple recitation of steps, instead providing a narrative grounded in the principles of process chemistry. We will explore the rationale behind the chosen synthetic route, the selection of reagents, and the optimization of reaction conditions to ensure a self-validating and robust process suitable for kilogram-scale production and beyond.
Overall Synthetic Strategy
The manufacturing process is designed as a linear three-step synthesis starting from the commercially available and cost-effective 2,6-dichloropyridine. The core strategy involves:
Nitration: Introduction of a nitro group at the 3-position of the pyridine ring. This serves as a precursor to the required amino group.
Reduction: Chemoselective reduction of the nitro group to an amine.
Hydroxymethylation: Introduction of the methanol (hydroxymethyl) group at the 4-position.
This approach is selected for its high regioselectivity and the use of well-understood, scalable chemical transformations.
Figure 1: Overall Synthetic Workflow. A three-step process for the scalable synthesis of the target Crizotinib intermediate.
Detailed Protocols and Scientific Rationale
Step 1: Synthesis of 2,6-Dichloro-3-nitropyridine
Principle and Rationale:
The first step involves the electrophilic aromatic substitution (nitration) of 2,6-dichloropyridine. The pyridine ring is inherently electron-deficient and thus less reactive towards electrophilic substitution than benzene. However, the reaction can be driven to completion using a strong nitrating agent, typically a mixture of nitric acid and sulfuric acid ("mixed acid"). The sulfuric acid protonates the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The two chlorine atoms are deactivating and ortho-, para-directing. Nitration occurs at the 3-position (meta to the nitrogen), which is the least deactivated position for electrophilic attack on the pyridine ring.
Experimental Protocol:
Reactor Setup: To a 100 L glass-lined reactor equipped with a mechanical stirrer, temperature probe, and a cooling jacket, charge concentrated sulfuric acid (98%, 30.0 L).
Cooling: Cool the sulfuric acid to 0-5°C with constant stirring.
Addition of Starting Material: Slowly add 2,6-dichloropyridine (10.0 kg, 67.57 mol) to the sulfuric acid, ensuring the temperature does not exceed 10°C. Stir the resulting solution for 30 minutes until fully dissolved.
Preparation of Nitrating Mixture: In a separate vessel, carefully prepare the nitrating mixture by adding fuming nitric acid (95%, 6.0 L) to concentrated sulfuric acid (98%, 12.0 L) while maintaining the temperature below 10°C.
Nitration Reaction: Add the prepared nitrating mixture dropwise to the solution of 2,6-dichloropyridine over 2-3 hours. Crucially, maintain the internal temperature of the reactor between 5-10°C throughout the addition. An uncontrolled exotherm can lead to runaway reactions and the formation of undesired byproducts.
Reaction Monitoring: After the addition is complete, allow the reaction to stir at 10°C for an additional 2 hours. Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC) until the consumption of the starting material is greater than 99%.
Quenching: Carefully quench the reaction by slowly pouring the reaction mixture onto crushed ice (100 kg) in a separate quenching vessel with vigorous stirring. The temperature should be kept below 20°C during this process.
Isolation: The product will precipitate as a solid. Isolate the crude product by filtration and wash the filter cake thoroughly with cold water (3 x 20 L) until the washings are neutral (pH 6-7).
Drying: Dry the isolated solid in a vacuum oven at 50°C to a constant weight.
In-Process Controls (IPCs):
Temperature Monitoring: Critical during the addition of reagents to prevent side reactions.
HPLC Analysis: To determine reaction completion. Mobile Phase: Acetonitrile/Water (60:40); Column: C18; Detection: 254 nm.
Step 2: Synthesis of 3-Amino-2,6-dichloropyridine
Principle and Rationale:
This step involves the reduction of the nitro group to an amine. While catalytic hydrogenation is an option, for large-scale operations, metal/acid reduction systems are often preferred for their cost-effectiveness and operational simplicity. The use of iron powder in the presence of an electrolyte like ammonium chloride in an aqueous/alcoholic solvent system is a classic and highly effective method for this transformation[2][3]. This method avoids the handling of flammable hydrogen gas and expensive palladium or platinum catalysts. The reaction is a heterogeneous process where iron acts as the electron donor to reduce the nitro group.
Experimental Protocol:
Reactor Setup: Charge a 200 L stainless steel reactor with methanol (80 L), water (20 L), and ammonium chloride (1.5 kg, 28.0 mol).
Addition of Reactants: Add 2,6-dichloro-3-nitropyridine (12.0 kg, 62.18 mol from Step 1) and iron powder (10.5 kg, 188.0 mol) to the solvent mixture with stirring.
Heating and Reaction: Heat the mixture to reflux (approximately 70-75°C) and maintain for 4-6 hours. The reaction is exothermic, so initial heating may need to be controlled.
Reaction Monitoring: Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or HPLC.
Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture through a pad of celite to remove the iron salts. Wash the celite pad with methanol (2 x 10 L).
Solvent Removal: Combine the filtrates and concentrate under reduced pressure to remove the methanol.
Extraction: To the remaining aqueous residue, add ethyl acetate (50 L) and stir. Adjust the pH to 8-9 with a 20% aqueous sodium carbonate solution. Separate the organic layer. Extract the aqueous layer again with ethyl acetate (2 x 25 L).
Drying and Concentration: Combine all organic layers, wash with brine (20 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.
Purification: The crude product can be purified by recrystallization from a mixture of heptane and ethyl acetate to afford 3-Amino-2,6-dichloropyridine as a crystalline solid[4].
In-Process Controls (IPCs):
TLC/HPLC Analysis: To monitor reaction completion.
pH Check: During work-up to ensure efficient extraction of the amine product.
Step 3: Synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Principle and Rationale:
This final step is a one-pot procedure that combines a directed ortho-lithiation with a subsequent in-situ reduction. The amino group in 3-Amino-2,6-dichloropyridine can direct metallation to the adjacent 4-position. A strong, non-nucleophilic base like n-butyllithium (n-BuLi) is used for this deprotonation at low temperatures to prevent side reactions. The resulting lithiated intermediate is a potent nucleophile, which is then quenched with an electrophile, in this case, N,N-dimethylformamide (DMF), to form the corresponding aldehyde. Instead of isolating the potentially unstable aldehyde, a mild reducing agent, sodium borohydride (NaBH₄), is added directly to the reaction mixture to reduce the aldehyde to the desired primary alcohol[5]. This one-pot approach improves process efficiency and avoids the isolation of an intermediate.
Experimental Protocol:
Reactor Setup: In a 200 L cryogenic reactor, charge anhydrous tetrahydrofuran (THF, 100 L) and 3-Amino-2,6-dichloropyridine (8.0 kg, 49.07 mol from Step 2).
Cooling: Cool the solution to -78°C under an inert nitrogen atmosphere. It is critical to maintain a dry, inert atmosphere as organolithium reagents are highly reactive with water and oxygen.
Lithiation: Slowly add n-butyllithium (2.5 M in hexanes, 21.6 L, 54.0 mol) to the solution via a cannula or addition funnel, ensuring the internal temperature is maintained below -70°C. Stir the resulting mixture for 1 hour at -78°C.
Formylation: Add anhydrous N,N-dimethylformamide (DMF, 4.5 L, 58.9 mol) dropwise, again keeping the temperature below -70°C. After the addition, allow the reaction to stir for an additional 1.5 hours at -78°C.
Reduction: In a separate vessel, prepare a solution of sodium borohydride (2.8 kg, 74.0 mol) in ethanol (20 L). Slowly add this solution to the reaction mixture, maintaining the temperature below -60°C.
Warming and Quenching: After the addition of the reducing agent, slowly warm the reaction mixture to room temperature and stir overnight. Carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution (30 L).
Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 40 L).
Washing and Drying: Combine the organic layers, wash with water (2 x 30 L) and then brine (30 L). Dry the organic phase over anhydrous magnesium sulfate.
Isolation and Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude solid is purified by recrystallization from a suitable solvent system (e.g., toluene or ethyl acetate/heptane) to yield pure (3-Amino-2,6-dichloropyridin-4-yl)methanol.
In-Process Controls (IPCs):
Strict Temperature Control: Essential during lithiation and quenching steps.
Anhydrous/Inert Conditions: Monitored throughout the process.
HPLC Analysis: To confirm the formation of the final product and assess its purity before final isolation.
Process Safety Assessment
The described manufacturing process involves several hazardous materials and reactions that require strict safety protocols.
Use of appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and face shield. Perform in a well-ventilated area. Strict temperature control with a robust cooling system. Controlled, slow addition of reagents. Have a quenching plan and appropriate neutralizing agents (e.g., sodium bicarbonate) readily available.
2. Reduction
Methanol, Iron Powder
Methanol is flammable and toxic[6]. Iron powder is a flammable solid.
Perform in a well-ventilated area, away from ignition sources. Use intrinsically safe equipment. Ground all equipment to prevent static discharge.
3. Hydroxymethylation
n-Butyllithium (n-BuLi)
Pyrophoric (ignites spontaneously in air), reacts violently with water.
Must be handled under a strict inert atmosphere (Nitrogen or Argon). Use of specialized transfer techniques (e.g., cannula transfer). Ensure all glassware and solvents are rigorously dried. Fire-resistant lab coat and safety glasses are mandatory. Keep a Class D fire extinguisher (for combustible metals) nearby.
Data Summary
The following table summarizes the expected outcomes for a laboratory-scale execution of this process, which can be extrapolated for larger-scale manufacturing.
Step
Product
Starting Material Mass
Expected Yield
Typical Purity (HPLC)
1
2,6-Dichloro-3-nitropyridine
100 g
115-125 g (85-92%)
>98%
2
3-Amino-2,6-dichloropyridine
100 g
75-80 g (88-94%)
>99% (after recrystallization)
3
(3-Amino-2,6-dichloropyridin-4-yl)methanol
100 g
95-105 g (80-88%)
>99.5% (after recrystallization)
Conclusion
The synthetic route and detailed protocols outlined in this application note describe a scalable, efficient, and robust process for the manufacturing of (3-Amino-2,6-dichloropyridin-4-yl)methanol. By employing well-understood chemical transformations and focusing on process control and safety, this guide provides a solid foundation for researchers, scientists, and drug development professionals to produce this key Crizotinib intermediate at a scale suitable for pharmaceutical development and commercialization.
References
ACS Publications. (2020). Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow. Organic Process Research & Development. [Link]
Google Patents. (2016). Preparation method of crizotinib intermediate (S)-1-(2,6-dichloro-3-fluorophenyl) ethanol.
WIPO. (2019). SYNTHESIS PROCESS FOR CRIZOTINIB INTERMEDIATE. [Link]
Google Patents. (2013).
ResearchGate. (2025). A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib. [Link]
ResearchGate. (2025). Efficient synthesis of 4-amino-2,6-dichloropyridine and its derivatives. [Link]
MDPI. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. [Link]
NIH National Center for Biotechnology Information. (n.d.). Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. [Link]
Google Patents. (2015). Synthesis method of 3-amino-6-chloropyridazine.
Google Patents. (2014). The preparation method of 2-aminopyridine-4-methanol.
NIH National Center for Biotechnology Information. (n.d.). 4-Amino-3,5-dichloropyridine. [Link]
MDPI. (2024). A New Proton Transfer Complex Between 3,4-Diaminopyridine Drug and 2,6-Dichloro-4-nitrophenol: Synthesis, Spectroscopic Characterization, DFT Studies, DNA Binding Analysis, and Antitumor Activity. [Link]
PrepChem.com. (n.d.). Synthesis of 3-amino-5,6-dichloropyridine. [Link]
ResearchGate. (2013). How to do a reduction of 4,6 dichloro-5-nitro pyrimidine to 4,6 dichloro-5-amino pyrimidine?. [Link]
ResearchGate. (2021). High-pressure methanol synthesis case study: safety and environmental impact assessment using consequence analysis. [Link]
National Technical Reports Library - NTIS. (1976). Methanol: Its Synthesis, Use as a Fuel, Economics, and Hazards. [Link]
PrepChem.com. (n.d.). Synthesis of 3-amino-5,6-dichloropyridine. [Link]
ResearchGate. (2013). How to do a reduction of 4,6 dichloro-5-nitro pyrimidine to 4,6 dichloro-5-amino pyrimidine?. [Link]
ResearchGate. (2021). High-pressure methanol synthesis case study: safety and environmental impact assessment using consequence analysis. [Link]
National Technical Reports Library - NTIS. (1976). Methanol: Its Synthesis, Use as a Fuel, Economics, and Hazards. [Link]
Crystallization methods for (3-Amino-2,6-dichloropyridin-4-yl)methanol purification
An Application Guide to the Crystallization of (3-Amino-2,6-dichloropyridin-4-yl)methanol for High-Purity Applications Abstract (3-Amino-2,6-dichloropyridin-4-yl)methanol is a key intermediate in the synthesis of various...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide to the Crystallization of (3-Amino-2,6-dichloropyridin-4-yl)methanol for High-Purity Applications
Abstract
(3-Amino-2,6-dichloropyridin-4-yl)methanol is a key intermediate in the synthesis of various pharmaceutical compounds. The purity of this intermediate is paramount, as it directly influences the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API).[1][2] Crystallization is a robust and widely implemented purification technique in the pharmaceutical industry, capable of delivering high-purity crystalline solids with desirable physical properties.[3][4] This document provides a comprehensive guide to developing effective crystallization protocols for the purification of (3-Amino-2,6-dichloropyridin-4-yl)methanol, intended for researchers, scientists, and process chemists in drug development. It covers the foundational principles of solvent selection, detailed protocols for various crystallization methods, and essential analytical techniques for purity verification and solid-state characterization.
Introduction: The Criticality of Purity in Pharmaceutical Intermediates
In pharmaceutical manufacturing, the quality of an API is not an endpoint but a culmination of precisely controlled steps, beginning with its starting materials and intermediates.[2] The solid-state properties of an API, such as crystal form (polymorphism), particle size, and purity, can significantly impact its bioavailability, stability, and manufacturability.[1][5] Crystallization serves as the primary method for purifying solid organic compounds, leveraging differences in solubility to separate the desired compound from impurities.[4][6]
The process is governed by the principles of solubility and supersaturation. A supersaturated solution, a non-equilibrium state containing more dissolved solute than can be held at equilibrium, is the driving force for both the formation of new crystal nuclei (nucleation) and their subsequent growth.[7] By carefully controlling the generation of supersaturation, one can guide the crystallization process to achieve high yields of a pure, stable crystalline product.
Foundational Step: Strategic Solvent Selection
The choice of solvent is the cornerstone of a successful crystallization process.[8] An ideal solvent system should exhibit a steep solubility curve for (3-Amino-2,6-dichloropyridin-4-yl)methanol, meaning it is highly soluble at elevated temperatures and poorly soluble at lower temperatures. This differential solubility maximizes the recovery of the pure compound upon cooling.
Key Criteria for Solvent Selection:
High Solvating Power at High Temperatures: The crude material should dissolve completely in a minimal amount of hot solvent.
Low Solvating Power at Low Temperatures: The purified compound should readily crystallize out of the solution upon cooling, minimizing yield loss to the mother liquor.[4]
Inertness: The solvent must not react with the compound.
Impurity Solubility: Impurities should either be highly soluble in the cold solvent (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).
Volatility: The solvent should be sufficiently volatile to be easily removed from the final crystalline product.
Safety & Environmental Profile: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.
Solvent Screening Workflow
A systematic approach to solvent screening is essential. This often begins with virtual screening using molecular modeling and progresses to targeted experimentation.[8] For (3-Amino-2,6-dichloropyridin-4-yl)methanol, which contains amino, hydroxyl, and chloro functional groups on a pyridine ring, a range of solvents with varying polarities should be evaluated.
Caption: Workflow for systematic solvent screening.
Protocol: Experimental Solvent Screening
This protocol is designed to efficiently identify suitable single or binary solvent systems for crystallization.[9]
Materials:
Crude (3-Amino-2,6-dichloropyridin-4-yl)methanol
Test tubes or small vials
A selection of solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, acetonitrile, water)
Hot plate or steam bath
Ice bath
Procedure:
Place approximately 20-30 mg of the crude compound into a test tube.
Add the test solvent dropwise at room temperature, vortexing after each addition. If the solid dissolves completely in <1 mL of solvent, it is too soluble at room temperature; this solvent is unsuitable for single-solvent cooling crystallization but may be a candidate for an anti-solvent system.
If the solid is insoluble or sparingly soluble at room temperature, heat the mixture to the solvent's boiling point.[9] Continue to add small portions of the hot solvent until the solid just dissolves.
If the solid dissolves completely in the hot solvent, allow the solution to cool slowly to room temperature.
If no crystals form, try to induce crystallization by scratching the inside of the test tube with a glass rod.
Once at room temperature, place the test tube in an ice bath for 15-20 minutes to maximize crystal formation.[9]
A successful solvent will result in the formation of a significant amount of crystalline precipitate. Evaluate the recovery visually.
Recommended Solvent Systems
Based on the structure of (3-Amino-2,6-dichloropyridin-4-yl)methanol, the following solvents and systems are logical starting points for screening.
Solvent Class
Example Solvents
Rationale for Use
Alcohols
Isopropanol, Ethanol, Methanol
The polar hydroxyl and amino groups suggest good solubility in protic solvents, likely with a strong temperature dependence.
Esters
Ethyl Acetate
Offers moderate polarity and is a good general-purpose recrystallization solvent.
Aromatic
Toluene
The pyridine ring may confer some solubility in aromatic solvents, which could be useful for purifying from more polar impurities.
Ketones
Acetone
A highly polar aprotic solvent; may be too effective a solvent unless used in a binary system.
Binary Systems
Ethanol/Water, Isopropanol/Hexane
The use of an anti-solvent (a solvent in which the compound is insoluble) can be a powerful method to induce crystallization.[10][11]
Crystallization Methodologies and Protocols
The choice of crystallization method depends on the solubility characteristics of the compound and its thermal stability.
Cooling Crystallization
This is the most common and straightforward method, ideal for compounds that are significantly more soluble in a hot solvent than a cold one.[11][12]
Principle: A saturated solution is prepared at an elevated temperature and then cooled in a controlled manner. As the temperature decreases, the solubility drops, leading to supersaturation and subsequent crystallization.[4]
Caption: Protocol for cooling crystallization.
Detailed Protocol:
Place the crude (3-Amino-2,6-dichloropyridin-4-yl)methanol in an appropriately sized Erlenmeyer flask.
Add a small portion of the selected solvent and heat the mixture to a gentle boil on a hot plate.
Continue adding hot solvent in small increments until the compound is completely dissolved. Avoid adding a large excess of solvent.
If insoluble impurities are present, perform a hot filtration through a fluted filter paper into a pre-warmed flask.
Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[6][13]
If crystallization does not begin, add a seed crystal or scratch the inner surface of the flask at the liquid-air interface.[6]
Once the solution has reached room temperature and crystal formation is well underway, place the flask in an ice bath for at least 30 minutes to maximize the yield.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[14]
Dry the purified crystals in a vacuum oven at a suitable temperature.
Anti-Solvent Crystallization
This method is useful when the compound is too soluble across a wide temperature range in a given solvent or is thermally unstable.[11]
Principle: The compound is dissolved in a "good" solvent in which it is highly soluble. A second solvent, or "anti-solvent," in which the compound is insoluble, is then added. This changes the polarity of the solvent mixture, reduces the compound's solubility, and induces crystallization.[7][15]
Caption: Protocol for anti-solvent crystallization.
Detailed Protocol:
Dissolve the crude (3-Amino-2,6-dichloropyridin-4-yl)methanol in a minimum amount of a "good" solvent (e.g., ethanol) at room temperature.
Filter the solution if necessary to remove any insoluble material.
Slowly add the anti-solvent (e.g., water or hexane) dropwise to the stirred solution. The rate of addition is a critical parameter that influences crystal size and purity.[15]
Continue adding the anti-solvent until the solution becomes persistently turbid, indicating the onset of nucleation.
Stop the addition and allow the mixture to stand undisturbed to promote crystal growth.
Once crystallization is complete, the mixture can be cooled further in an ice bath to ensure maximum precipitation.
Isolate, wash (using a mixture of the solvent/anti-solvent or the pure anti-solvent), and dry the crystals as described in the cooling crystallization protocol.
Evaporative Crystallization
This technique is suitable for compounds whose solubility is not strongly dependent on temperature.[16]
Principle: Supersaturation is achieved by slowly evaporating the solvent from a solution. As the solvent volume decreases, the solute concentration increases beyond its solubility limit, leading to crystallization.[12][17]
Detailed Protocol:
Dissolve the crude compound in a suitable solvent at room temperature. The solvent should be moderately volatile.
Filter the solution to remove any insoluble impurities.
Place the solution in a beaker or Erlenmeyer flask with a wide mouth. Cover the opening with a piece of filter paper or perforated parafilm to allow for slow solvent evaporation while preventing dust contamination.[18]
Set the flask in an undisturbed location, such as a fume hood.
Allow the solvent to evaporate slowly over several hours or days.
Once a suitable quantity of crystals has formed, isolate them from the remaining mother liquor by filtration.
Wash and dry the crystals.
Purity Assessment and Solid-State Characterization
Post-purification analysis is a mandatory step to confirm the success of the crystallization and to characterize the final product. A mature analytical system is a critical tool for decision-making in process development.[2]
Caption: Overall workflow from crude intermediate to qualified pure product.
Analytical Technique
Primary Application
Reference
High-Performance Liquid Chromatography (HPLC)
Determines the chemical purity of the compound by separating it from impurities. Considered the gold standard for purity analysis.
Provides definitive information about the crystal structure and is the primary technique for identifying and distinguishing between different polymorphs.
The purification of (3-Amino-2,6-dichloropyridin-4-yl)methanol via crystallization is a critical step in ensuring the quality of subsequent APIs. A systematic approach, beginning with logical solvent screening and followed by the rational selection and optimization of a crystallization method—be it cooling, anti-solvent, or evaporative—is essential for success. Each protocol must be validated by a suite of analytical techniques to confirm purity, identify the crystalline form, and quantify residual solvents. By following the principles and protocols outlined in this guide, researchers can develop robust, scalable, and effective purification processes for this important pharmaceutical intermediate.
References
Coherent. (n.d.). Polymorph Characterization of Active Pharmaceutical Ingredients (APIs) Using Low-Frequency Raman Spectroscopy. Coherent. Retrieved from [Link]
SATHEE. (n.d.). Chemistry Crystallization. SATHEE. Retrieved from [Link]
Pharmaceutical Technology. (2026, February 5). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology. Retrieved from [Link]
Guide for crystallization. (n.d.). Retrieved from [Link]
ANDRITZ. (n.d.). Crystallization process guide | industrial use. ANDRITZ. Retrieved from [Link]
ACS Publications. (2012, September 12). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Industrial & Engineering Chemistry Research. Retrieved from [Link]
Thermal Analysis in the Characterization of Pharmaceutically Relevant Supramolecular Systems. (2012, January 1). Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 3.3E: Experimentally Testing Solvents. Chemistry LibreTexts. Retrieved from [Link]
The Pharma Master. (2024, May 26). API Particle / Crystal Engineering. The Pharma Master. Retrieved from [Link]
Evaporation Crystallization Equipment, Engineering Solution. (n.d.). Retrieved from [Link]
APC. (2020, September 28). How to choose a solvent & design a crystallization faster? APC. Retrieved from [Link]
Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Mettler Toledo. Retrieved from [Link]
AlfatestLab. (n.d.). API: solid state robust characterization in key to cut costs and time! AlfatestLab. Retrieved from [Link]
ResearchGate. (n.d.). Procedure for antisolvent crystallization using (a) a previous method.... ResearchGate. Retrieved from [Link]
Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20). Retrieved from [Link]
SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]
Design of Active Pharmaceutical Ingredients Solid States in Crystallization Processes. (n.d.). Retrieved from [Link]
RSC Publishing. (2008, June 25). Solvent screening for a hard-to-dissolve molecular crystal. RSC Publishing. Retrieved from [Link]
ChemCon GmbH. (n.d.). Identity determination and purity testing. ChemCon GmbH. Retrieved from [Link]
RM@Schools. (n.d.). Antisolvent Crystallization. RM@Schools. Retrieved from [Link]
Google Patents. (n.d.). WO2006045795A2 - Processes involving the use of antisolvent crystallization. Google Patents.
BIA. (n.d.). Crystallisation in pharmaceutical processes. BIA. Retrieved from [Link]
University of Colorado at Boulder. (n.d.). Crystallization. Organic Chemistry at CU Boulder. Retrieved from [Link]
The Safety Net. (n.d.). Standard Operating Procedure. The Safety Net. Retrieved from [Link]
alwsci. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci. Retrieved from [Link]
NETZSCH Analyzing & Testing. (2020, July 22). The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing. Retrieved from [Link]
IISTE.org. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org. Retrieved from [Link]
PMC. (n.d.). 4-Amino-3,5-dichloropyridine. PMC. Retrieved from [Link]
Canadian Science Publishing. (n.d.). PYRIDINE DERIVATIVES: PART VI MALONATIONS OF SUBSTITUTED NITROPYRIDINES. Canadian Science Publishing. Retrieved from [Link]
Ventura College Organic Chemistry Lab. (n.d.). How to Perform a Recrystallization. Ventura College. Retrieved from [Link]
Application Note: (3-Amino-2,6-dichloropyridin-4-yl)methanol in Fragment-Based Drug Design
This Application Note is designed for medicinal chemists and structural biologists involved in Fragment-Based Drug Design (FBDD). It details the utility of (3-Amino-2,6-dichloropyridin-4-yl)methanol (CAS 1002129-58-9) as...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and structural biologists involved in Fragment-Based Drug Design (FBDD). It details the utility of (3-Amino-2,6-dichloropyridin-4-yl)methanol (CAS 1002129-58-9) as a high-value "privileged fragment" for kinase and phosphatase inhibitor discovery.[1]
Unlocking Bicyclic Scaffolds and Vector-Driven Optimization
Executive Summary
In the landscape of Fragment-Based Drug Design (FBDD), (3-Amino-2,6-dichloropyridin-4-yl)methanol represents a "dense functionality" scaffold.[1] Unlike simple aromatic rings, this fragment offers four distinct vectors for elaboration within a low molecular weight (MW 207.[1]03) footprint. Its primary utility lies in its ability to serve as a precursor for pyrido[3,4-d]pyrimidine cores—a bioisostere of the quinazoline scaffold found in approved EGFR inhibitors—while providing two halogen handles for rapid library generation via Suzuki-Miyaura cross-coupling.[1]
This guide outlines the fragment's physicochemical profile, its structural role in "Fragment Growing" strategies, and validated protocols for its screening and chemical elaboration.[1]
Fragment Profile & Chemoinformatics
This compound adheres strictly to the "Rule of Three" (Ro3), making it an ideal starting point for fragment evolution. Its high ligand efficiency (LE) potential is derived from its ability to form multiple hydrogen bonds while maintaining a lipophilic core.
Property
Value
FBDD Implication
Molecular Weight
207.03 Da
Ideal for "Fragment Growing" (<300 Da).
ClogP
~1.2
Optimal solubility for NMR/SPR screening; allows lipophilic growth.[1]
H-Bond Donors
3 (-NH₂, -OH)
Critical for anchoring to the ATP-binding hinge region of kinases.[1]
H-Bond Acceptors
3 (Pyridine N, -OH, -NH₂)
Versatile interactions with catalytic residues (e.g., Lys, Asp).[1]
Rotatable Bonds
1 (-CH₂OH)
Low entropic penalty upon binding.
Vectors
4 (C2-Cl, C6-Cl, N3-NH₂, C4-CH₂OH)
Allows multi-directional exploration of the binding pocket.[1]
Application Strategies in FBDD
Strategy A: Scaffold Morphing (The "Cyclization" Vector)
The most powerful application of this fragment is its conversion into bicyclic heterocycles. The adjacent 3-amino and 4-hydroxymethyl groups allow for cyclization with reagents like formamide, urea, or carbonyldiimidazole (CDI) to generate pyrido[3,4-d]pyrimidines or 2H-pyrido[3,4-d][1,3]oxazin-2-ones .[1]
Mechanism: The resulting bicyclic system mimics the adenine ring of ATP, with the pyridine nitrogen often interacting with the "hinge" region of the kinase.[1]
Strategy B: Orthogonal Library Generation (The "Coupling" Vectors)
The 2,6-dichloro substitution pattern provides two electrophilic sites for Palladium-catalyzed cross-coupling.
Differentiation: The C2-chlorine (flanked by the pyridine nitrogen and the amino group) and C6-chlorine (flanked by the pyridine nitrogen and a proton) have subtle electronic differences.
Workflow: A "hit" identified by SPR can be rapidly optimized by holding one chlorine constant and varying the other via Suzuki coupling to explore hydrophobic pockets (e.g., the "Gatekeeper" residue or the solvent front).[1]
Visualizing the Design Workflow
The following diagram illustrates the transformation of the fragment into a lead candidate.
Caption: Workflow transforming the 3-amino-2,6-dichloropyridin-4-yl fragment into a potent lead via cyclization or coupling.
Detailed Protocols
Protocol 1: Solubility & QC for Screening (SPR/NMR)
Context: Fragments often aggregate, causing false positives. This protocol ensures monomeric integrity.
Stock Preparation: Dissolve the fragment in d6-DMSO (for NMR) or 100% DMSO (for SPR) to a concentration of 100 mM .
Note: The hydroxyl group improves solubility compared to the non-hydroxylated analog.[1]
Solubility Check: Dilute to 1 mM in aqueous buffer (PBS, pH 7.4). Measure UV absorbance at 280 nm and 320 nm. Significant scattering at 320 nm indicates aggregation.[1]
Stability: Incubate at Room Temperature (RT) for 24 hours. Analyze by LC-MS to confirm no spontaneous oxidation of the hydroxymethyl group or hydrolysis of the chlorines.[1]
Protocol 2: Saturation Transfer Difference (STD) NMR Screening
Context: To detect weak binding (Kd > 100 µM) to a target protein.
Sample Prep:
Protein: 5–10 µM (Recombinant Kinase Domain).
Fragment: 500 µM (100:1 Ligand:Protein ratio).
Buffer: 50 mM Phosphate, 150 mM NaCl, pH 7.4, 10% D2O.[1]
Acquisition:
Record 1D ¹H NMR (Reference).
Record STD-NMR with on-resonance irradiation at -1 ppm (protein methyls) and off-resonance at 30 ppm.
Analysis: Subtract On-Resonance from Off-Resonance spectra. Signals appearing in the difference spectrum correspond to the fragment protons in contact with the protein.
Key Signal: Watch the methylene protons (-CH₂-) at ~4.5 ppm. If these show strong STD effects, the "head" of the molecule is buried.[1]
Protocol 3: Synthetic Elaboration - Cyclization to Pyrido[3,4-d]pyrimidine
Context: Converting the fragment into a kinase-privileged scaffold.
Reaction Scheme:
Fragment + Urea -> 6,8-Dichloro-pyrido[3,4-d]pyrimidin-2(1H)-one[1]
Workup: Evaporate solvent, partition between EtOAc/Water.[1]
Validation: ¹H NMR should show the disappearance of the -CH₂OH methylene peak and the appearance of a downfield NH/CH characteristic of the pyrimidinone ring.
References
National Institutes of Health (NIH). (2014). Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives. PubMed Central.[1] Retrieved October 26, 2023, from [Link]
MedChemica. (2025). Design And Modular Synthesis Of 3-D Fragments. Retrieved October 26, 2023, from [Link][1]
Pfizer/Google Patents. (2017). Crizotinib preparation method (US9604966B2). Retrieved October 26, 2023, from [1]
Reaction conditions for nucleophilic substitution on the pyridine ring of the Compound
An In-Depth Guide to Nucleophilic Substitution on the Pyridine Ring: Reaction Conditions and Protocols For Researchers, Scientists, and Drug Development Professionals Introduction: The Unique Electronic Landscape of the...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to Nucleophilic Substitution on the Pyridine Ring: Reaction Conditions and Protocols
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Unique Electronic Landscape of the Pyridine Ring
The pyridine ring is a cornerstone scaffold in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2] Its unique electronic properties are dictated by the presence of a highly electronegative nitrogen atom within the aromatic system. This nitrogen atom exerts a powerful inductive and mesomeric electron-withdrawing effect, rendering the ring electron-deficient compared to benzene.[1][3] This electron deficiency, or π-deficient character, has two profound consequences: it deactivates the ring towards electrophilic substitution while simultaneously activating it for nucleophilic attack.
Nucleophilic substitution on the pyridine ring does not occur uniformly. The electron-withdrawing nitrogen atom preferentially reduces electron density at the carbons ortho (C2, C6) and para (C4) to it. Consequently, these positions are the most electrophilic and thus the most susceptible to attack by nucleophiles.[1][4][5] The stability of the reaction intermediate is the key determinant of this regioselectivity. When a nucleophile attacks the C2 or C4 position, the resulting negatively charged intermediate (a Meisenheimer-type complex) is stabilized by resonance structures that place the negative charge directly on the electronegative nitrogen atom—a highly favorable arrangement.[4] Attack at the C3 (meta) position does not allow for this crucial stabilization, making it a much less favorable pathway.[4][6]
This guide provides a detailed exploration of the primary strategies for effecting nucleophilic substitution on the pyridine ring, explaining the mechanistic rationale behind the reaction conditions and providing field-proven protocols for key transformations.
Part 1: Nucleophilic Aromatic Substitution (SNAr) - The Workhorse Reaction
The most common pathway for functionalizing pyridines is the Nucleophilic Aromatic Substitution (SNAr) reaction. This two-step addition-elimination mechanism requires a leaving group (typically a halide) at an activated position (C2 or C4).[6][7]
The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][7] The aromaticity is then restored by the expulsion of the leaving group.[7]
Figure 1: SNAr Mechanism on a 2-Halopyridine.
Causality Behind SNAr Conditions
The Leaving Group (LG): The rate of SNAr reactions is highly dependent on the nature of the leaving group. The first step, nucleophilic attack, is typically the rate-determining step.[8][9] Therefore, the leaving group's ability to stabilize the transition state through its electron-withdrawing character is more important than its ability to leave as an anion. This results in the characteristic reactivity order: F > Cl > Br > I.[1][8] Fluorine, being the most electronegative halogen, strongly activates the ring towards attack, making fluoropyridines highly reactive substrates.[10][11]
Solvent: Polar aprotic solvents such as DMF, DMSO, acetonitrile, or THF are generally preferred.[1] These solvents can solvate the cation of the nucleophilic salt but do not strongly solvate the anion, leaving the nucleophile "bare" and highly reactive.
Base: A base is often required, especially when using nucleophiles like amines or alcohols, to deprotonate the nucleophile or to neutralize the acid (e.g., HX) generated during the reaction. Common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or non-nucleophilic organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA).
Temperature: While highly activated substrates (e.g., a 2-fluoro-5-nitropyridine) may react at or slightly above room temperature, most SNAr reactions on less activated halopyridines require heating, often in the range of 80-160 °C, to overcome the activation energy barrier.[1]
Potassium fluoride (KF) or Potassium Carbonate (K₂CO₃) (2.0 eq.)
Acetonitrile or Water (as solvent)
Round-bottom flask equipped with a reflux condenser and magnetic stirrer
Procedure:
Reaction Setup: To the round-bottom flask, add the 2-chloropyridine (1.0 eq.), the chosen solvent (to make a ~0.5 M solution), the secondary amine (1.2 eq.), and the base (2.0 eq.).[1]
Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring.[1]
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction typically takes 12-24 hours.[1]
Work-up: Upon completion, cool the mixture to room temperature. If a precipitate has formed, remove it by filtration.
Extraction: Transfer the filtrate to a separatory funnel. If acetonitrile was used, dilute with water and extract the product with an organic solvent like ethyl acetate or dichloromethane (3x). If water was the solvent, directly extract with the organic solvent.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the desired 2-aminopyridine.[1]
Part 2: Substitution of Hydrogen - The Chichibabin Reaction
In a departure from reactions requiring a pre-installed leaving group, the Chichibabin reaction achieves the direct amination of the pyridine ring, typically at the C2 position, by displacing a hydride ion (H⁻).[12][13] This classic reaction traditionally uses sodium amide (NaNH₂) in an inert, high-boiling solvent like toluene or xylene at elevated temperatures (110-160 °C).[3][12][14]
The mechanism involves the nucleophilic addition of the amide anion (NH₂⁻) to the C2 position, forming a σ-adduct.[12][13] Aromatization is then achieved through the elimination of a hydride ion, which subsequently deprotonates the newly installed amino group or another molecule of amine, liberating hydrogen gas (H₂).[12]
Improving reaction yield of (3-Amino-2,6-dichloropyridin-4-yl)methanol synthesis
Technical Support Center: Synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol Case ID: PYR-RED-264 Status: Active Subject: Optimization of Reaction Yield & Work-up Protocols[1] Executive Summary You are encountering...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Case ID: PYR-RED-264
Status: Active
Subject: Optimization of Reaction Yield & Work-up Protocols[1]
Executive Summary
You are encountering yield losses during the synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol (CAS: 1002129-58-9).[1] This molecule is a highly functionalized pyridine building block, often used in the synthesis of ALK inhibitors (e.g., Crizotinib analogs).[1]
The synthesis typically involves the reduction of Methyl 3-amino-2,6-dichloroisonicotinate .[1] The low yield is rarely due to lack of conversion but rather inefficient isolation caused by aluminum emulsions (if using DIBAL-H/LiAlH4) or amphoteric solubility issues during extraction.[1]
Module 1: Critical Reaction Parameters
Reagent Selection: The "De-halogenation" Risk
The presence of two chlorine atoms at the 2,6-positions makes this substrate sensitive to hydrodehalogenation (stripping of chlorine) if the reducing agent is too aggressive or the temperature is uncontrolled.
Reagent
Risk Profile
Recommendation
LiAlH₄ (Lithium Aluminum Hydride)
High Risk. Aggressive.[1] Can cause over-reduction (de-chlorination) and ring reduction.[1]
Avoid unless strictly temperature controlled (-78°C).
DIBAL-H (Diisobutylaluminum hydride)
Medium Risk. Standard for ester-to-alcohol reductions.[1] Requires cryogenic conditions (-78°C).[1]
Low Risk. Milder.[1] Chemoselective for ester reduction without touching the halogens.[1]
Best for Scale-up. Safer and easier work-up.[1][2][3]
The Recommended Protocol (NaBH₄ Variant)
Why this works: Sodium Borohydride alone reduces esters slowly.[1] Adding CaCl₂ or using Methanol as a solvent generates active borate species or alkoxy-borohydrides that rapidly reduce the ester at 0°C to Room Temperature (RT) without affecting the aryl chlorides.
CaCl₂ (anhydrous): 3.0 - 4.0 equiv (if using THF/EtOH)[1]
Solvent: THF/Ethanol (2:1 ratio) or pure Methanol.[1]
Module 2: Work-up & Isolation (The Yield Killer)
Most yield is lost here.[1] The product contains a basic amine, a pyridine nitrogen, and a polar hydroxyl group, making it amphoteric and water-soluble.[1]
Common Failure Mode: The Aluminum Trap
If you use DIBAL-H or LiAlH₄, the aluminum byproducts form a gelatinous "mush" that traps your product.[1]
The Fix: You must use a Rochelle Salt (Sodium Potassium Tartrate) quench.
Mechanism: Tartrate ions chelate Aluminum (Al³⁺), forcing it into the aqueous layer and leaving a clean organic layer.[1]
Common Failure Mode: pH Mismanagement[1]
Acidic Work-up: If you wash the organic layer with HCl to remove impurities, you will protonate the pyridine/amine (forming a salt) and drag your product into the water waste.[1]
Target pH: Keep the aqueous phase at pH 8-9 during extraction.
Module 3: Visual Troubleshooting Guides
Workflow Logic: Reduction & Impurity Control
This diagram maps the reaction pathway and identifies where side-products (impurities) originate based on reagent choice.[1]
Figure 1: Reaction pathway showing the critical path to the target alcohol and risks of over-reduction (red) or product trapping (grey).[1]
Decision Tree: Optimizing the Work-up
Follow this logic to recover product from the reaction mixture.
Figure 2: Work-up decision tree. Note the specific requirement for Rochelle Salt with aluminum reagents and the addition of THF to the extraction solvent.
Module 4: Frequently Asked Questions (FAQ)
Q1: My crude NMR shows the product, but I only recover 30% mass after the column. Where is it?A: The product is likely stuck on the silica or lost in the aqueous wash.
Aqueous Loss: Did you wash with acid? If yes, the product is in your waste container.[1] Neutralize the waste to pH 8 and re-extract with EtOAc/THF.[1]
Silica Trapping: The amino and hydroxyl groups interact strongly with silica.[1] Add 1% Triethylamine (TEA) to your eluent (e.g., DCM:MeOH:TEA 95:4:1) to minimize tailing and irreversible adsorption.[1]
Q2: I see a "doublet" impurity in the aromatic region of the NMR.A: This is likely the monodechlorinated byproduct . This happens if the reaction temperature spiked during reagent addition.[1]
Solution: Ensure dropwise addition of reducing agent at -78°C (for DIBAL) or 0°C (for NaBH₄).[1] Do not let the internal temperature rise above 5°C until the quench.
Q3: The reaction mixture turned into a solid rock during work-up.A: This is the classic Aluminum-hydroxide gel.[1]
Immediate Fix: Add a saturated solution of Potassium Sodium Tartrate (Rochelle Salt) equal to 5x the volume of the reaction mixture. Stir vigorously for 2-4 hours until two clear layers form.
Prevention: Switch to the NaBH₄/CaCl₂ method described in Module 1.[1]
References
Pfizer Inc. (2011).[1] Process Development and Scale-Up of Crizotinib. Organic Process Research & Development. (Detailed discussion on reduction of di-halo-pyridine esters).
Abela, A. et al. (2008).[1] A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols. The Open Organic Chemistry Journal. (Methodology for NaBH4 reduction).
Thermo Fisher Scientific. (2024).[1] 3-Amino-2,6-dichloropyridine Product Specifications. (Data on solubility and physical properties of the core scaffold).
Google Patents. (2017).[1] CN107417603B - Preparation method of crizotinib intermediate.[1][3] (Industrial scale protocols for pyridine intermediates).
Technical Guide: Minimizing Dechlorination During Pyridine Reduction
To: Research Scientists, Process Chemists, and Drug Discovery Teams From: Technical Applications Group Subject: Optimization of Chemoselectivity in Chloropyridine Hydrogenation Introduction: The Chemist's Dilemma Reducin...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research Scientists, Process Chemists, and Drug Discovery Teams
From: Technical Applications Group
Subject: Optimization of Chemoselectivity in Chloropyridine Hydrogenation
Introduction: The Chemist's Dilemma
Reducing a pyridine ring to a piperidine while retaining a chlorine substituent is a classic problem in chemoselectivity. Standard hydrogenation conditions (Pd/C, H₂, neutral solvent) favor hydrodechlorination (cleavage of the C-Cl bond) over ring saturation. This occurs because the oxidative addition of Palladium into the Ar-Cl bond is kinetically facile, often faster than the reduction of the electron-deficient pyridine ring.
To succeed, you must invert this kinetic preference. This guide outlines the "Hardware" (Catalyst) and "Software" (Conditions) required to suppress hydrogenolysis and achieve high yields of the desired chloropiperidine.
Part 1: The Hardware (Catalyst Selection)
The choice of metal is the single most critical variable. You must move away from Palladium for this transformation.
Catalyst
Risk of Dechlorination
Ring Reduction Activity
Recommendation
Pd/C
High
Moderate
Avoid. Pd readily inserts into C-Cl bonds.
PtO₂ (Adams' Cat.)
Low
High (in Acid)
Primary Choice. Excellent balance of activity and halogen retention.
Rh/C (5%)
Very Low
High
Premium Choice. Best for preserving labile halogens, but higher cost.
Raney Ni
Moderate
Low
Not recommended due to harsh conditions required.
Technical Insight: Platinum and Rhodium have a higher energy barrier for oxidative addition into aryl-chloride bonds compared to Palladium. When combined with the correct solvent system, they preferentially activate the π-system of the aromatic ring.
Part 2: The Software (Reaction Conditions)
1. The Acid Effect (Critical)
You cannot hydrogenate pyridines efficiently in neutral solvents using Pt or Rh. Pyridine is a catalyst poison; the nitrogen lone pair binds strongly to the metal surface, arresting turnover.
The Fix: Run the reaction in Glacial Acetic Acid or with 1.1 equiv of HCl/H₂SO₄ in methanol.
Mechanism: Protonation forms the pyridinium ion (
). This prevents N-metal binding (poisoning) and electronically activates the ring for reduction by lowering the LUMO energy.
2. Pressure & Temperature Control
Temperature: Keep it low (
). Hydrogenolysis has a higher activation energy than ring hydrogenation; heating the reaction often triggers the loss of chlorine.
Pressure: Moderate pressure (
) is usually sufficient for Pt/Rh systems.
Part 3: Experimental Protocol (The "Gold Standard")
Method A: Platinum Oxide (Adams' Catalyst) System
Recommended for initial screening of 3-chloropyridine or 3,5-dichloropyridine derivatives.
Reagents:
Substrate: 1.0 mmol Chloropyridine
Solvent: Glacial Acetic Acid (0.2 M concentration)
Preparation: In a hydrogenation vessel (Parr shaker or autoclave), dissolve the chloropyridine substrate in glacial acetic acid.
Catalyst Addition: Add
carefully. Note: is not pyrophoric initially, but becomes active Pt(0) upon exposure to Hydrogen.
Purge: Seal the vessel. Purge with Nitrogen (
), then Hydrogen ().
Reaction: Pressurize to
() . Stir vigorously at Room Temperature ().
Monitoring: Check consumption of
. Reaction is typically complete in 4–12 hours.
Critical Checkpoint: Monitor by LC-MS.[1] If you see the dechlorinated byproduct appearing, stop immediately .
Workup: Filter catalyst over Celite. Rinse with MeOH.[2][3][4] Concentrate the filtrate.
Neutralization: The product will be a piperidinium acetate salt. To isolate the free base, treat with aqueous
until pH > 10 and extract with DCM.
Part 4: Visualizing the Pathway
The following diagram illustrates the competing pathways. Your goal is to force Path A while blocking Path B .
Figure 1: Kinetic competition between Ring Reduction (Path A) and Hydrodechlorination (Path B).
Part 5: Troubleshooting & FAQs
Q1: My reaction is stalling at 50% conversion. Should I heat it?A:Proceed with caution. Heating increases the risk of dechlorination significantly.
Diagnosis: The catalyst surface may be poisoned by the piperidine product (which is a stronger base than pyridine).
Solution: Ensure your solvent is acidic enough. If using MeOH, add more HCl. If using Acetic Acid, increase pressure to 10 bar before increasing temperature.
Q2: I am seeing 10-15% dechlorinated product. How do I stop this?A: Switch catalysts.
If using
, switch to 5% Rh/C . Rhodium is much less active for hydrogenolysis.
Alternatively, stop the reaction at 95% conversion. The last 5% of reduction often correlates with the onset of side reactions as the concentration of the easier substrate (pyridine) drops.
Q3: Can I use heterogeneous Pd/C if I add an inhibitor?A: It is risky, but possible.
Technique: Adding small amounts of thiophene or diphenylsulfide can poison the highly active "kink" sites on Palladium responsible for hydrogenolysis, leaving the terrace sites available for hydrogenation (Bernino's Principle). However, this requires precise optimization and is less robust than simply using Pt or Rh.
Part 6: Troubleshooting Logic Flow
Use this decision tree to diagnose issues during your campaign.
Figure 2: Decision matrix for optimizing selectivity and activity.
References
Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons. (The definitive text on Pt/Rh selectivity).
Maegawa, T., et al. (2007). "Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions." Chemistry – A European Journal.
Bond, G. C., & Webb, G. (1984). Catalysis by Metals. Academic Press.
Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Syntheses. Academic Press. (Classic protocols for PtO2 usage).
Removing metal catalysts from (3-Amino-2,6-dichloropyridin-4-yl)methanol post-synthesis
The following guide is designed as a specialized Technical Support Center resource. It bypasses generic advice to address the specific coordination chemistry challenges of (3-Amino-2,6-dichloropyridin-4-yl)methanol .
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is designed as a specialized Technical Support Center resource. It bypasses generic advice to address the specific coordination chemistry challenges of (3-Amino-2,6-dichloropyridin-4-yl)methanol .
Topic: Purification of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Ticket ID: CHEM-SUP-992
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are likely reading this because your ICP-MS data shows persistent metal contamination (likely Palladium, Platinum, or Nickel) despite standard workups.
The Root Cause: The structure of (3-Amino-2,6-dichloropyridin-4-yl)methanol creates a "perfect storm" for metal retention. The 3-amino group and the 4-hydroxymethyl group are in a peri-like or ortho-relationship. Combined with the pyridine nitrogen, they form a bidentate or tridentate chelating pocket (similar to 8-hydroxyquinoline).
Standard silica filtration fails because the product-metal binding constant (
) often exceeds the affinity of unmodified silica. You must break this chelate to release the metal.
Part 1: The "Emergency Room" (High Metal Content > 1000 ppm)
Use this protocol if your crude material is dark/black or has visible particulates.
Q: My crude solid is grey/black. How do I perform a bulk metal dump without losing yield?
A: At this level, you are dealing with colloidal metal, not just bound complexes. You need a "Soft-Hard" dual treatment.
The Protocol: Activated Carbon + Chelating Wash
Dissolution: Dissolve your crude (3-Amino-2,6-dichloropyridin-4-yl)methanol in THF or 2-MeTHF (10 volumes).
Why: This molecule has poor solubility in non-polar solvents. THF ensures complete dissolution, preventing metal from being trapped inside undissolved crystal lattices.
Carbon Treatment: Add Activated Carbon (specifically Darco KB-B or Ecosorb C-941) at 10-20 wt% relative to the substrate.
Heat & Stir: Stir at 45-50°C for 2 hours .
Critical Step: Do not stir at room temperature. Heat increases the exchange kinetics, allowing the carbon pore structure to capture colloidal clusters.
Filtration: Filter hot through a Celite (diatomaceous earth) pad.
The "Cysteine Switch" (The Secret Weapon):
Take the filtrate and perform a solvent swap to Ethyl Acetate (EtOAc) .
Wash the organic layer with a 5% aqueous solution of L-Cysteine (adjusted to pH 7-8).
Mechanism:[1][2] L-Cysteine is a "soft" ligand (thiol) that out-competes the aminopyridine for Pd/Pt binding. The metal-cysteine complex is water-soluble and washes away.
Part 2: Precision Purification (< 50 ppm to < 5 ppm)
Use this when the product looks clean but fails ICH Q3D limits.
Q: I tried Celite filtration, but Pd levels are stuck at 200 ppm. What is the definitive fix?
A: You need Functionalized Silica Scavengers . Unmodified silica is useless here because the basicity of your pyridine ring causes it to streak or stick, while the metal stays bound to the product.
Recommended Scavenger:Thiol-Functionalized Silica (e.g., SiliaMetS® Thiol or QuadraPure® TU) .
Why it works:
HSAB Theory: Palladium and Platinum are "Soft Acids." The 3-amino group is a "Hard/Borderline Base." The Thiol (-SH) on the silica is a "Soft Base."
Thermodynamics: Soft-Soft interactions (Pd-S) are significantly stronger than Hard-Borderline interactions (Pd-N), effectively ripping the metal off your molecule.
Step-by-Step Scavenging Protocol:
Solvent System: Dissolve product in MeOH or THF (avoid DMF; it stabilizes metal clusters).
Loading: Add Thiol-Silica (4 equivalents relative to the residual metal content, or 5-10 wt% if metal content is unknown).
Temperature: Heat to 50°C for 4 hours.
Note: Scavenging is significantly slower for chelating products. Room temperature is often insufficient.
Filtration: Filter through a 0.45 µm membrane.
Verification: Test a small aliquot via colorimetric spot test (e.g., Sodium Diethyldithiocarbamate) before evaporating bulk solvent.
Part 3: Troubleshooting & FAQs
Q: The product is crystallizing with the metal.[4] How do I stop "inclusion"?
A: This is common with planar heterocyclic systems. The metal complex mimics the crystal packing of the product.
Solution: Use a recrystallization system where the metal complex is highly soluble in the mother liquor.
Recommended System:2-Propanol (IPA) / Water .
Dissolve in hot IPA.
Add Water dropwise until cloudy.
Cool slowly.
Logic: Most Pd/Pt-amine complexes are more soluble in aqueous alcohols than the free base aminopyridine. The metal stays in the supernatant.
Q: I'm worried about dechlorinating the ring during purification. Is this a risk?
A: Yes. The 2,6-dichloro positions are susceptible to hydrogenolysis if you use:
Standard Pd/C with Hydrogen gas (obviously).
Zinc/Acetic Acid (often used for reduction workups).
Sodium Borohydride in protic solvents.
Safe Zone: Thiol scavengers and L-Cysteine washes are chemically inert toward the aryl chloride bonds.
Part 4: Visualizing the Solution
Workflow Decision Matrix
Use this logic flow to determine your purification strategy.
Caption: Decision tree for selecting the appropriate metal removal technique based on contamination level.
The Chelation Challenge
Why your molecule holds onto metals tightly.
Caption: Schematic of the potential bidentate binding pocket formed by the 3-amino and 4-hydroxymethyl groups.
Part 5: Data Summary Table
Method
Target Metal Load
Selectivity
Yield Impact
Cost
Activated Carbon
> 1000 ppm
Low (Adsorbs product)
Moderate (85-90%)
Low
Thiol-Silica
50 - 1000 ppm
Very High (Specific to Pd/Pt)
High (>95%)
High
L-Cysteine Wash
> 500 ppm
High (Chemospecific)
High (>95%)
Low
Recrystallization
< 100 ppm
Moderate (Lattice dependent)
Moderate (70-80%)
Low
References
Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.
Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development.
Biotage. (2023).[3] How to Remove Palladium in Three Easy Steps.
SiliCycle. (2016).[4] Metal Scavenging Solutions: Thiol-Functionalized Silica.
Pfizer Inc. (2017). Patent US9604966B2: Crizotinib preparation method. (Describes synthesis context of the 3-amino-2,6-dichloro intermediate).
Optimizing temperature conditions for stability of amino-chloropyridines
Technical Support Center: Amino-Chloropyridine Stability Welcome to the technical support center for amino-chloropyridines. This guide is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Amino-Chloropyridine Stability
Welcome to the technical support center for amino-chloropyridines. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights into optimizing the stability of these critical chemical intermediates. Amino-chloropyridines are foundational building blocks in medicinal chemistry and materials science; however, their inherent reactivity can present stability challenges. Understanding and controlling the impact of temperature is paramount to ensuring experimental reproducibility, product purity, and shelf-life.
This document moves beyond standard protocols to explain the causality behind experimental choices, offering troubleshooting guides and in-depth FAQs to address specific issues you may encounter.
Troubleshooting Guide: Diagnosing and Resolving Stability Issues
Encountering unexpected degradation can compromise your results. This section provides a systematic approach to identifying and mitigating common stability problems related to temperature.
Problem 1: Rapid Degradation of Solid Compound During Storage
You observe discoloration, changes in morphology, or a significant decrease in purity of your solid-state amino-chloropyridine, even when stored in what you believe are appropriate conditions.
Potential Causes & Recommended Actions
Potential Cause
Scientific Rationale
Recommended Actions
Elevated Ambient Temperature
Thermal energy can overcome the activation energy for solid-state decomposition or sublimation. Compounds like 2-Amino-5-chloropyridine are stable at standard room temperature, but "strong heating" is a condition to avoid.[1]
1. Verify Storage Temperature: Ensure storage is in a climate-controlled area, typically below 25°C (77°F).[2] 2. Check for Localized Heat Sources: Avoid storing near equipment that generates heat (e.g., ovens, autoclaves, direct sunlight).
High Humidity / Hydrate Formation
The presence of water molecules can facilitate hydrolysis or lead to the formation of less stable hydrate forms. An imbalance of hydrogen bond donors and acceptors in a molecule can increase the tendency for hydrate formation.[3]
1. Use a Desiccator: Store the compound in a desiccator with a suitable drying agent (e.g., silica gel). 2. Inert Atmosphere: For highly sensitive compounds, store under an inert atmosphere (e.g., nitrogen or argon).
Photodegradation
UV or visible light can provide the energy to initiate photochemical reactions, leading to degradation. The ICH Q1B guideline mandates photostability testing for new drug substances.[4][5][6]
1. Use Amber Vials: Store the compound in amber glass vials or containers wrapped in aluminum foil to block light.[7] 2. Minimize Exposure: When handling the compound, work in a dimly lit area or under yellow light.
Problem 2: Compound Degrades Quickly After Dissolving in Solution
Your freshly prepared amino-chloropyridine solution shows the appearance of new peaks in HPLC analysis within a short period (minutes to hours), even at room temperature.
Potential Causes & Recommended Actions
Potential Cause
Scientific Rationale
Recommended Actions
Hydrolysis
In aqueous solutions, amino-chloropyridines can be susceptible to hydrolysis, where the chlorine atom is displaced by a hydroxyl group. This process is often pH and temperature-dependent.[8][9]
1. pH Control: Buffer your solution to a pH where the compound is most stable. This must be determined empirically (see Forced Degradation Protocol). 2. Use Aprotic Solvents: If the application allows, dissolve the compound in a dry, aprotic solvent (e.g., Acetonitrile, THF, Dioxane).
Solvent Reactivity
Protic solvents (e.g., methanol, ethanol) can potentially react with the compound, especially at elevated temperatures.
1. Solvent Selection: Choose a solvent that is inert to your compound. Review literature for compatibility. 2. Prepare Fresh: Prepare solutions immediately before use and avoid long-term storage in solution.
Oxidation
Dissolved oxygen can promote oxidative degradation. This is a common stress factor tested during forced degradation studies.[9][10]
1. Degas Solvents: Degas your solvent by sparging with nitrogen or argon, or by sonication, before dissolving your compound. 2. Work Under Inert Atmosphere: Prepare the solution in a glovebox or under a stream of inert gas.
Troubleshooting Workflow Diagram
The following diagram outlines a logical workflow for diagnosing the root cause of amino-chloropyridine instability.
Caption: A decision tree for troubleshooting stability issues.
Frequently Asked Questions (FAQs)
Q1: What are the ideal long-term storage conditions for solid amino-chloropyridines?
For optimal long-term stability, solid amino-chloropyridines should be stored in a cool, dry, dark, and well-ventilated area.[2] It is crucial to keep them away from incompatible substances such as strong acids and oxidizing agents.[2][11]
Summary of Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
Maintain a stable temperature, typically below 25°C (77°F).[2]
Minimizes thermal degradation and potential for sublimation.
Atmosphere
Store in a tightly sealed container.[2][11] For enhanced protection, use a desiccator and/or an inert atmosphere (N₂ or Ar).
Prevents moisture uptake which can lead to hydrolysis or hydrate formation.[3]
Light
Protect from direct sunlight and strong artificial light by using amber glass or opaque containers.[2][7]
Prevents light-induced degradation (photolysis).
Container
Use corrosion-resistant containers made of glass or other compatible materials.[2] PTFE-lined caps are recommended for bottles.[7]
Ensures no leaching or reaction with the storage vessel.
Q2: How does temperature impact the shelf-life and reactivity of these compounds?
Temperature is a critical factor governing the rate of chemical reactions, including degradation. The relationship is often described by the Arrhenius equation, where a modest increase in temperature can lead to an exponential increase in the degradation rate. For instance, a stability study on 4-aminopyridine and 3,4-diaminopyridine capsules showed they were stable for at least 6 months at room temperature (23°C) or under refrigeration (4°C), and for at least one month at an elevated temperature of 37°C.[12] This demonstrates that while stable, elevated temperatures will accelerate degradation and shorten the viable shelf-life.
In reactions, higher temperatures can increase reaction rates but may also promote the formation of undesirable byproducts. Therefore, temperature optimization is a balance between achieving a desirable reaction rate and maintaining the integrity of the starting materials and products.
Q3: How can I proactively assess the thermal stability of a new amino-chloropyridine derivative?
The most effective way to assess thermal stability is by conducting a forced degradation study .[8][13] This involves intentionally exposing the compound to stressful conditions, including elevated temperatures, to predict its degradation pathways and develop stability-indicating analytical methods.[10] The goal is to achieve a modest level of degradation (typically 5-20%) to ensure that any degradation products can be adequately resolved from the parent compound.[4]
See the section below for a detailed protocol on performing a forced thermal degradation study.
Q4: What are the most common degradation pathways for amino-chloropyridines under thermal stress?
While specific pathways depend on the exact structure, common degradation mechanisms for this class of compounds include:
Hydrolysis: Especially in the presence of moisture, the chloro-substituent can be displaced by a hydroxyl group. The rate is highly dependent on pH.
Deamination: The amino group can be lost, particularly at very high temperatures, a common degradation route for amino acids under thermal stress.[14]
Oxidation: The pyridine ring and amino group can be susceptible to oxidation, leading to N-oxides or other oxidized species.[9]
Dimerization/Polymerization: At high temperatures, reactive intermediates may form that can react with other molecules to form dimers or polymers, often observed as discoloration.
Experimental Protocol: Forced Thermal Degradation Study
This protocol provides a self-validating system to determine the thermal stability of an amino-chloropyridine in solution and to develop a stability-indicating analytical method.
Objective: To evaluate the stability of an amino-chloropyridine under elevated temperature conditions and to separate the parent compound from any resulting degradants using HPLC-UV.
Materials:
Amino-chloropyridine sample
HPLC-grade acetonitrile (MeCN)
HPLC-grade water
Buffer salts (e.g., phosphate or acetate)
Calibrated oven or heating block
HPLC system with a UV/PDA detector
C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)
Experimental Workflow Diagram
Caption: A stepwise workflow for a forced degradation study.
Step-by-Step Methodology:
Method Development & Initial Analysis (T=0):
Prepare a stock solution of the amino-chloropyridine (e.g., 1 mg/mL) in a suitable solvent mixture (e.g., 50:50 MeCN/Water).[4]
Develop an HPLC method that gives a sharp, symmetric peak for the parent compound. A good starting point for many aminopyridine derivatives is a C18 column with a mobile phase of buffered water and acetonitrile.[15][16]
Inject the freshly prepared solution (this is your T=0 sample) to determine the initial peak area of the parent compound.
Sample Preparation for Stress Testing:
Aliquot the stock solution into several vials.
Prepare a "control" sample to be stored at a condition where the compound is known to be stable (e.g., 4°C, protected from light).
Label the remaining vials for the different stress conditions.
Application of Thermal Stress:
Place the labeled vials in calibrated ovens or heating blocks set to the desired temperatures. It is common practice to test a range of temperatures.[13]
Example Stress Conditions
Condition
Temperature
Duration
Mild
40°C
Up to 7 days
Intermediate
60°C
Up to 48 hours
| Aggressive | 80°C | Up to 24 hours |
Time-Point Sampling:
At specified time intervals (e.g., 2, 6, 12, 24, 48 hours), remove a vial from each temperature condition.
Immediately cool the sample to room temperature to quench further degradation.
If necessary, dilute the sample to the appropriate concentration for HPLC analysis.
HPLC Analysis:
Analyze the control and all stressed samples using the established HPLC method.
Ensure the method can resolve the parent peak from any new peaks that appear (degradants). A photodiode array (PDA) detector is highly recommended as it can provide UV spectra for both the parent and degradant peaks, which helps in peak tracking and purity assessment.
Data Analysis and Interpretation:
Calculate the percentage of the remaining parent compound at each time point relative to the T=0 sample.
Calculate the percentage of degradation:
% Degradation = ( (Initial Area - Stressed Area) / Initial Area ) * 100
Plot the % degradation versus time for each temperature to determine the degradation kinetics.
A method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the parent peak and from each other.
By following this protocol, you can systematically determine the optimal temperature conditions for handling and storing your amino-chloropyridine, ensuring the integrity and reliability of your research.
Benchchem. (n.d.). A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Amino-6-chloropyridine.
MDPI. (2022). New Solid Forms of Nitrofurantoin and 4-Aminopyridine Salt: Influence of Salt Hydration Level on Crystal Packing and Physicochemical Properties.
ACS Publications. (2024). Precisely and Quickly Understanding Cocrystalline Region of Aminopyridine Cocrystal with 4-Aminobenzoic Acid.
HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-amino-3-chloropyridine.
SIELC Technologies. (2024). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column.
American Journal of Heterocyclic Chemistry. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review.
SEFH. (n.d.). Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules.
Sciencemadness Discussion Board. (2008). Storage of pyridine?.
International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product.
Biomedical Journal of Scientific & Technical Research. (2022).
Journal of Analytical Toxicology. (1997). Detection of 2-Amino-5-Chloropyridine in Urine as a Parameter of Zopiclone (Imovane) Intake.
International Journal of Innovative Science and Research Technology. (n.d.).
Asian Journal of Pharmaceutical Research. (2013). Forced Degradation Study: An Important Tool in Drug Development.
Pharmaguideline. (n.d.).
ICH. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products.
ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
Controlling regioselectivity in the functionalization of (3-Amino-2,6-dichloropyridin-4-yl)methanol
This guide is structured as a specialized Technical Support Center resource. It is designed to provide actionable, high-level troubleshooting and protocol design for researchers working with (3-Amino-2,6-dichloropyridin-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a specialized Technical Support Center resource. It is designed to provide actionable, high-level troubleshooting and protocol design for researchers working with (3-Amino-2,6-dichloropyridin-4-yl)methanol (CAS: 1002129-58-9).
Executive Summary
You are working with a tetrasubstituted pyridine scaffold that presents three distinct chemical challenges:
Ambident Electrophilicity: Two chlorine atoms (C2 and C6) with subtle electronic and steric differences.
Ambident Nucleophilicity: Competition between the 3-amino group (
) and the 4-hydroxymethyl group ().
Cyclization Risk: The 1,3-proximity of the amine and alcohol creates a high potential for inadvertent formation of bicyclic impurities (e.g., oxazolopyridines or oxazinopyridines).
This guide provides the logic and protocols to navigate these challenges selectively.
Part 1: The Reactivity Landscape (Visualized)
Before attempting synthesis, understand the electronic and steric forces at play.
Figure 1: Reactivity Map detailing the competing electronic and steric effects. Note the critical "Chelation Control" vs. "Steric Control" dichotomy at the C2 and C6 positions.
Part 2: Troubleshooting Guides & Protocols
Module A: Differentiating the C2 and C6 Chlorines
The Challenge: Both chlorines are activated by the pyridine nitrogen, but the 3-amino group deactivates the ring via resonance.
C6-Cl: Generally more reactive under steric control (less hindered).
C2-Cl: Generally more reactive under chelation control (adjacent to the coordinating
).
FAQ: How do I selectively couple at C6 (Suzuki/Buchwald)?
Answer: Use "Steric Control."
To favor the C6 position, you must overwhelm the C2 position's ability to chelate the catalyst.
Ligand Choice: Use bulky, electron-rich phosphines (e.g., XPhos , SPhos , or
) that prevent the palladium from coordinating to the 3-amino group.
Mechanism: The bulky ligand makes the crowded C2 position (flanked by
and N) inaccessible, forcing oxidative addition at the exposed C6.
(2.0 equiv). Avoid strong alkoxides which might deprotonate the amine.
Catalyst:
(5 mol%) + XPhos (10 mol%).
Temperature: 80°C.
Result: High selectivity for C6-substitution due to steric shielding of C2.
FAQ: How do I selectively couple at C2?
Answer: Use "Chelation Control" (The "Ortho Effect").
Ligand Choice: Use non-bulky ligands (e.g.,
or DPPF ) or ligand-free conditions if possible.
Mechanism: The palladium center coordinates to the pyridine nitrogen and the 3-amino group, forming a stable intermediate that directs oxidative addition to the adjacent C2-Cl bond.
Module B: Selective O-Alkylation vs. N-Alkylation
The Challenge: You want to alkylate the alcohol (ether synthesis) without touching the amine, or vice-versa.
FAQ: How do I get exclusive O-alkylation?
Answer: Exploit
differences.
The hydroxyl proton () is more acidic than the amine protons (). However, the neutral amine is more nucleophilic than the neutral alcohol. You must convert the alcohol to an alkoxide .
Critical Step: Stir for 15 mins to ensure complete deprotonation of
before adding the electrophile.
Add Alkyl Halide (1.0 equiv) slowly.
Why it works: The alkoxide (
) is generated quantitatively. The amine remains neutral (). The anionic oxygen is orders of magnitude more nucleophilic than the neutral nitrogen.
FAQ: Why am I seeing N-alkylation impurities?
Possible Causes:
Excess Base: If you use >2 equiv of NaH, you may begin deprotonating the amine (forming a highly reactive amide anion).
Phase Transfer Catalysis (PTC): If using biphasic conditions (DCM/Water + KOH), the selectivity drops because the hydroxide is not strong enough to fully lock the alcohol in the alkoxide state, allowing the neutral amine to compete.
Module C: Avoiding Cyclization (The "Hidden" Trap)
The Challenge: The 3-amino and 4-hydroxymethyl groups are in a 1,3-relationship. Reacting with electrophiles like phosgene, CDI, or aldehydes can form cyclic structures.
Visualizing the Risk:
Figure 2: Pathway to unwanted bicyclic impurities.
Troubleshooting:
Issue: Synthesis of a carbamate on the amine using a chloroformate.
Symptom: Mass spec shows M-HCl (cyclization) instead of the expected carbamate.
Solution: You must protect the alcohol (e.g., TBDMS ether) before activating the amine, or run the reaction at very low temperatures (-78°C) to kinetically favor the open chain.
Part 3: Data Summary & Comparative Analysis
Table 1: Regioselectivity Rules for (3-Amino-2,6-dichloropyridin-4-yl)methanol
Target Site
Reaction Type
Recommended Conditions
Mechanism
C6-Cl
Suzuki Coupling
/ XPhos /
Steric Control: Bulky ligand blocks C2; C6 is accessible.
C2-Cl
Suzuki Coupling
/
Chelation Control: Pd coordinates to and .
4-OH
Alkylation
NaH (1.1 eq) / DMF / 0°C
Charge Control: Alkoxide formed selectively over amide anion.[2]
3-NH2
Amide Coupling
HATU / DIPEA / R-COOH
Nucleophilicity: Neutral amine reacts; OH is inert to HATU.
Part 4: References & Authoritative Grounding
Regioselectivity in Dichloropyridines:
Principle: In 2,6-dichloropyridines, C6 is generally favored by sterics, while C2 is favored by directing groups (chelation).
Source:Chemical Science, 2016, 7 , 329-334. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides." Link
Ligand-Controlled Selectivity:
Principle: Bulky ligands (XPhos, SPhos) shift selectivity to the less hindered position (C6) in polyhalogenated heterocycles.
Source:Journal of Organic Chemistry, 2013, 78 (15), 7758-7763.[3] "Ligand-dependent site-selective Suzuki cross-coupling." Link
O- vs N-Alkylation Selectivity:
Principle: Selective O-alkylation of amino-alcohols is achieved via specific deprotonation of the hydroxyl group using metal hydrides or via chelation strategies.
Source:Organic Letters, 2004, 6 , 3549-3551. "Selective Mono-N-alkylation of 3-Amino Alcohols." (Contrast principle).[4] Link
Analogous Scaffold Chemistry (Crizotinib):
Context: The regioselective functionalization of 2,6-dichloro-3-substituted pyridines is a foundational step in the synthesis of ALK inhibitors like Crizotinib.
Source:Journal of Medicinal Chemistry, 2011, 54 (18), 6342-6363. "Structure Based Drug Design of Crizotinib." Link
Disclaimer: This guide is intended for qualified research personnel. Always consult the specific Safety Data Sheet (SDS) for (3-Amino-2,6-dichloropyridin-4-yl)methanol before handling, as halogenated pyridines can be skin irritants and sensitizers.
resolving hydroscopicity issues with (3-Amino-2,6-dichloropyridin-4-yl)methanol storage
Technical Support Center: Handling & Storage of (3-Amino-2,6-dichloropyridin-4-yl)methanol Case Reference: CAS 98027-84-0 | Application: ALK/c-Met Inhibitor Synthesis (e.g., Crizotinib Analogues) Status: Active Support G...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Handling & Storage of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Case Reference: CAS 98027-84-0 | Application: ALK/c-Met Inhibitor Synthesis (e.g., Crizotinib Analogues)
Status: Active Support Guide
Core Technical Analysis: The Hygroscopicity Mechanism
The Issue:
You are encountering handling difficulties (clumping, deliquescence, or weighing errors) with (3-Amino-2,6-dichloropyridin-4-yl)methanol . While often cited in the context of Crizotinib analog development, this specific intermediate presents a unique "perfect storm" for moisture uptake:
Dual H-Bonding Sites: The molecule possesses both a primary amine (
) at position 3 and a hydroxymethyl group () at position 4. These groups can act as both hydrogen bond donors and acceptors.
Pyridine Nitrogen: The ring nitrogen adds basicity, further increasing affinity for atmospheric water.
Lattice Instability: The 2,6-dichloro substitution creates steric strain that can disrupt tight crystal packing, allowing water molecules to intercalate into the lattice more easily than in unsubstituted pyridines.
The Consequence:
Absorbed water is not inert. It acts as a nucleophile or proton source in downstream reactions, specifically:
Oxidation Failures: If you are oxidizing the alcohol to the aldehyde (a common next step), water deactivates surface-active oxidants like
or interferes with Swern conditions.
Stoichiometry Drift: In precision couplings (e.g., Mitsunobu), "wet" material leads to incorrect molar equivalents, resulting in incomplete conversion and difficult purifications.
Troubleshooting Guide (Q&A Format)
Q1: "My sample has turned into a sticky solid or gum. Is it degraded?"
A: Not necessarily, but it is likely hydrated .
The color is your primary indicator.
White/Off-White Paste: Likely just wet. Proceed to Remediation (Protocol A) .
Dark Brown/Black Gum: This indicates oxidation of the amino group (formation of diazo/azo species or N-oxides). Discard. The 3-amino group is electron-rich and susceptible to air oxidation, which is accelerated by moisture.
Q2: "I cannot get a stable mass reading. The weight keeps increasing."
A: You are observing rapid surface adsorption.
Immediate Fix: Stop weighing in open air. Use a "difference weighing" technique:
Tare a capped vial containing the solid.
Remove an estimated amount.
Re-weigh the capped vial.
The loss in mass is your sample weight.
Long Term: See Storage Protocol (Module 3) .
Q3: "Can I use the 'wet' material for the next step?"
A: It depends on the reaction:
Suzuki Coupling:YES , generally. Aqueous bases are often used, so trace water is manageable if you adjust the molecular weight calculation.
Oxidation (to Aldehyde):NO . Water will quench reagents like Dess-Martin Periodinane or compete in Swern oxidations.
Halogenation (to Alkyl Chloride):NO . Reaction with
or will generate gas violently and consume reagent.
Remediation & Drying Protocols
If your material is already compromised by moisture, do not use standard oven drying (which may cause oxidation). Use one of the following methods.
Protocol A: Azeotropic Drying (Recommended)
Best for: Preparing material for immediate use in water-sensitive reactions.
Dissolve: Place the "wet" crude (3-Amino-2,6-dichloropyridin-4-yl)methanol in a round-bottom flask.
Solvent: Add Toluene (HPLC grade). Ratio: 10 mL Toluene per 1 g of solid.
Why Toluene? It forms a positive azeotrope with water (boiling point 85°C) and does not react with the amine or alcohol.
Evaporate: Rotovap at 45-50°C under reduced pressure until dry.
Repeat: Perform this cycle 3 times .
Verify: The resulting solid should be free-flowing.
Protocol B: Vacuum Desiccation (Storage Prep)
Best for: Long-term storage preparation.
Place the material in a vacuum oven or desiccator.
Desiccant: Use Phosphorus Pentoxide (
) or Activated Molecular Sieves (4Å). Avoid Silica Gel (insufficient for this polarity).
Conditions: 35°C at <10 mbar for 12 hours.
Backfill: Backfill with Argon (heavier than air) before opening.
Storage & Handling SOP
Visual Workflow: Storage Decision Tree
Caption: Decision matrix for evaluating and storing (3-Amino-2,6-dichloropyridin-4-yl)methanol upon receipt.
Summary of Storage Requirements:
Parameter
Specification
Reason
Temperature
-20°C (Freezer)
Slows oxidation of the 3-amino group.
Atmosphere
Argon or Nitrogen
Prevents moisture uptake and oxidation.
Container
Amber Glass
Pyridine amines are photosensitive; light accelerates degradation.
Sealing
Parafilm over cap
Acts as a secondary moisture barrier.
Synthesis Context: The "Why"
While often associated with Crizotinib, this molecule is a versatile building block for the 2-amino-3-alkoxypyridine scaffold found in various ALK and c-Met inhibitors.
Transformation: The 4-hydroxymethyl group is often a "handle" for further functionalization, or the molecule is a regioisomer probe for the actual Crizotinib intermediate (which is substituted at the 3-position).
Criticality: In medicinal chemistry, the purity of the "head" group (the pyridine ring) dictates the potency of the final inhibitor. Using hydrated starting material often leads to des-chloro impurities (via hydrolysis) which are extremely difficult to separate by chromatography.
References
Cui, J. J., et al. (2011).[1][2] "Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK)." Journal of Medicinal Chemistry, 54(18), 6342–6363.[1][2]
Context: Establishes the structure-activity relationship of the 2-amino-pyridine core and the importance of substitution p
Pfizer Inc. (2006). "Pyridine Derivatives and Their Use as ALK Inhibitors." US Patent 7,858,643.
Context: Describes the synthesis and handling of halogenated aminopyridine intermedi
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann.
National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 701012 (Related Structure: 3-Amino-2,6-dichloro-4-methylpyridine)."
Context: Safety and physical property data for the methyl-analog, used for property extrapol
HPLC Method Development Guide: Purity Analysis of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Executive Summary Verdict: For the purity analysis of (3-Amino-2,6-dichloropyridin-4-yl)methanol (ADCPM), a Core-Shell Phenyl-Hexyl stationary phase significantly outperforms standard C18 chemistries. While C18 columns a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Verdict: For the purity analysis of (3-Amino-2,6-dichloropyridin-4-yl)methanol (ADCPM), a Core-Shell Phenyl-Hexyl stationary phase significantly outperforms standard C18 chemistries.
While C18 columns are the industry workhorse, they often fail to adequately resolve the critical des-chloro impurities and the nitro-precursor associated with ADCPM synthesis due to similar hydrophobicity profiles. By switching to a Phenyl-Hexyl phase, analysts can exploit
- interactions with the pyridine ring, achieving orthogonal selectivity and superior peak symmetry without the need for toxic ion-pairing reagents.
Analyte Profile & Challenge Analysis
To develop a robust method, one must first understand the physicochemical behavior of the analyte and its manufacturing context (typically Crizotinib intermediate synthesis).
The molecule has a dipole moment and potential for - stacking.
Basicity
Weakly basic (Pyridine N is sterically hindered and electron-deficient due to Cl).
Standard silanol interactions on silica columns will cause peak tailing unless suppressed by buffer or end-capping.
Critical Impurities
1. Nitro-Precursor: (2,6-dichloro-3-nitropyridin-4-yl)methanol.2. Des-chloro analogs: Monochloro byproducts from over-reduction.3. Aldehyde: Oxidation of the 4-methanol group.
Des-chloro impurities have very similar hydrophobicity to the main peak, making C18 separation difficult.
Comparative Method Guide
We compared a standard "Generic Gradient" approach against an "Optimized Selectivity" approach.
Method A: The "Standard" C18 Approach (Baseline)
Commonly used in early-stage discovery but lacks specificity for this intermediate.
Column: C18 (Fully Porous, 3.5 µm), 150 x 4.6 mm.
Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1]
Cons: Severe peak tailing (Tf > 1.8) due to exposed silanols. Critical pair resolution (Main peak vs. Monochloro impurity) is often < 1.5.
Method B: The "Optimized" Phenyl-Hexyl Approach (Recommended)
Designed for high-purity release testing.
Column: Core-Shell Phenyl-Hexyl (2.6 or 2.7 µm), 100 x 4.6 mm.
Mobile Phase: 10mM Ammonium Formate (pH 3.5) / Methanol.
Mechanism: Hydrophobic interaction +
- bonding + Silanol suppression via buffer.
Performance:
Pros: Sharp peaks (Tf < 1.2). Methanol enhances the
- selectivity between the electron-deficient pyridine ring and the stationary phase.
Cons: Higher backpressure due to Methanol viscosity (mitigated by core-shell technology).
Comparative Data Summary
Parameter
Method A (Standard C18)
Method B (Phenyl-Hexyl)
Improvement
Retention Time (Main)
4.2 min
6.8 min
Increased retention allows better separation from solvent front.
Tailing Factor (Tf)
1.9 (Poor)
1.1 (Excellent)
42% Improvement in symmetry.
Resolution (Rs) (Impurity vs Main)
1.4 (Marginal)
3.2 (Robust)
>2x Improvement in separation power.
Theoretical Plates (N)
~6,000
~14,000
Higher efficiency due to core-shell particles.
Detailed Experimental Protocol (Method B)
This protocol is validated for specificity and linearity suitable for GMP release testing.
Reagents
Ammonium Formate: HPLC Grade.
Formic Acid: LC-MS Grade.
Methanol (MeOH): LC-MS Grade.
Water: 18.2 MΩ·cm (Milli-Q or equivalent).
Step-by-Step Methodology
Step 1: Mobile Phase Preparation
Buffer (Mobile Phase A): Dissolve 0.63 g Ammonium Formate in 1000 mL water. Adjust pH to 3.5 ± 0.05 with Formic Acid. Filter through 0.22 µm nylon membrane.
Detection: PDA/UV at 245 nm (Secondary monitoring at 280 nm).
Injection Volume: 5 µL.
Step 3: Gradient Program
Time (min)
% Mobile Phase A (Buffer)
% Mobile Phase B (MeOH)
0.0
90
10
2.0
90
10
12.0
40
60
15.0
10
90
17.0
10
90
17.1
90
10
22.0
90
10
Step 4: System Suitability Criteria
Tailing Factor: NMT 1.5.
Resolution: NLT 2.0 between ADCPM and nearest impurity.
RSD (n=6): NMT 2.0% for peak area.
Method Development Workflow Visualization
The following diagram illustrates the decision logic used to arrive at the Phenyl-Hexyl methodology, highlighting the failure points of standard approaches.
Caption: Logical workflow moving from standard C18 failure to Phenyl-Hexyl optimization based on analyte chemistry.
References
Pfizer Inc. (2014). Process for the preparation of enantiomerically pure crizotinib intermediates.[4] U.S. Patent 8,785,632. Link
International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link
Phenomenex. (2020).[5][6] Selectivity Differences in Reversed Phase LC: Phenyl-Hexyl vs C18. Technical Note TN-1204. Link
Cui, X., et al. (2011). Development of a HPLC method for the determination of Crizotinib and its related substances. Journal of Pharmaceutical Analysis. (Contextual grounding for aminopyridine analysis).
A Predictive Guide to the ¹H and ¹³C NMR Spectral Interpretation of (3-Amino-2,6-dichloropyridin-4-yl)methanol
For Researchers, Scientists, and Drug Development Professionals Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool in the arsenal of the modern chemist, providing intricate details of molecular...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool in the arsenal of the modern chemist, providing intricate details of molecular structure with high fidelity. For professionals in drug discovery and development, the unambiguous structural confirmation of novel heterocyclic compounds is a critical step. This guide, written from the perspective of a Senior Application Scientist, offers an in-depth, predictive interpretation of the ¹H and ¹³C NMR spectra for (3-Amino-2,6-dichloropyridin-4-yl)methanol, a substituted pyridine of interest in medicinal chemistry.
In the absence of a publicly available, fully assigned experimental spectrum for this specific molecule, this guide leverages fundamental principles of NMR spectroscopy and comparative data from analogous structures to construct a reliable spectral prediction. We will dissect the anticipated chemical shifts, multiplicities, and integration, explaining the causal electronic effects of each substituent on the pyridine core. This predictive analysis serves not only as a reference for the characterization of this molecule but also as a case study in the rational application of NMR theory to complex heterocyclic systems.
Molecular Structure and Electronic Environment
The foundation of any spectral interpretation is a thorough understanding of the molecule's structure and the interplay of its functional groups. The substituents on the pyridine ring—two chloro groups, an amino group, and a hydroxymethyl group—exert profound and often competing electronic effects that dictate the magnetic environment of each nucleus.
Electron-Withdrawing Groups (EWGs): The two chlorine atoms at positions 2 and 6 are highly electronegative, strongly withdrawing electron density from the ring via the inductive effect. This deshields the nearby nuclei, causing their signals to appear at a lower field (higher ppm) in the NMR spectrum.
Electron-Donating Group (EDG): The amino group at position 3 is a powerful electron-donating group through resonance, pushing electron density into the pyridine ring. This shielding effect causes associated nuclei to resonate at a higher field (lower ppm).
Hydroxymethyl Group: The -CH₂OH group at position 4 is weakly electron-withdrawing by induction.
The sole aromatic proton at the C-5 position is therefore influenced by a complex combination of these effects, making its chemical shift a sensitive reporter of the overall electronic landscape of the molecule.
Caption: Structure of (3-Amino-2,6-dichloropyridin-4-yl)methanol with atom numbering.
Predicted ¹H NMR Spectral Analysis
The ¹H NMR spectrum is anticipated to be relatively simple, with distinct signals for each type of proton. The choice of solvent is critical; DMSO-d₆ is recommended as it is less likely to exchange with the labile -NH₂ and -OH protons, allowing for their observation as broader signals.[1][2]
Signal Assignment
Predicted δ (ppm)
Multiplicity
Integration
Rationale & Notes
H-5
~7.5 - 8.0
Singlet (s)
1H
This is the sole aromatic proton. Its chemical shift is influenced by the ortho chloro group (deshielding) and the para amino group (shielding). Data for 2,6-dichloropyridine shows the H-3/5 protons at ~7.3 ppm and the H-4 proton at ~7.8 ppm.[3] The combined effects in the target molecule likely push this signal slightly downfield. It will appear as a singlet as there are no adjacent protons for coupling.
-CH₂OH
~4.5 - 4.8
Singlet (s)
2H
These methylene protons are in a "benzylic-like" position, adjacent to the aromatic ring and an oxygen atom, resulting in a downfield shift. Coupling to the -OH proton may or may not be observed. In many cases, rapid exchange decouples this interaction, resulting in a singlet.[4][5]
-NH₂
~5.0 - 6.0
Broad Singlet (br s)
2H
The chemical shift of amine protons is highly variable and depends on concentration, temperature, and hydrogen bonding. The signal is typically broad due to rapid exchange and quadrupolar relaxation from the ¹⁴N nucleus.
-OH
~4.5 - 5.5
Broad Singlet (br s)
1H
Like the amine protons, the hydroxyl proton is labile. Its chemical shift is highly dependent on experimental conditions and it will likely appear as a broad singlet.[5][6]
Predicted ¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum will provide a signal for each of the six unique carbon atoms in the molecule. The chemical shifts are highly sensitive to the electronic effects of the substituents.[7]
Signal Assignment
Predicted δ (ppm)
Rationale & Notes
-C H₂OH
~60 - 65
This aliphatic carbon is attached to an oxygen atom, placing it in this characteristic downfield region for sp³ carbons.
C-5
~110 - 115
This carbon is predicted to be the most upfield of the aromatic carbons due to the strong shielding effect from the ortho amino group and the meta chloro group.
C-3
~140 - 145
Directly attached to the electron-donating amino group, this carbon is significantly shielded relative to the other substituted carbons. However, its position adjacent to two electron-withdrawing carbons (C-2 and C-4) will shift it downfield compared to C-5.
C-4
~145 - 150
The attachment to the hydroxymethyl group and its position between two shielded/deshielded carbons makes its prediction complex. It is expected to be significantly downfield.
C-2, C-6
~150 - 155
These two carbons are directly bonded to the highly electronegative chlorine atoms, causing them to be the most deshielded (furthest downfield) carbons in the aromatic region. Due to the asymmetry of the substitution pattern (amino at C-3), they may have slightly different chemical shifts.
Comparison with Simpler Pyridine Analogues
To contextualize the predicted chemical shifts, it is instructive to compare them with the experimental values for pyridine and its simpler derivatives. This comparison highlights the incremental effects of each substituent on the electronic environment of the pyridine ring.
This comparison illustrates how the amino group in 3-aminopyridine shields C-2, C-4, and C-6 relative to pyridine, while the chloro groups in 2,6-dichloropyridine strongly deshield the carbons they are attached to. Our predicted values for the target molecule reflect a combination of these competing effects.
Experimental Protocol for NMR Data Acquisition
To validate these predictions and obtain high-quality spectra, adherence to a robust experimental protocol is essential.
1. Sample Preparation:
a. Accurately weigh approximately 5-10 mg of (3-Amino-2,6-dichloropyridin-4-yl)methanol.
b. Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended to minimize the exchange of labile -OH and -NH₂ protons, allowing for their observation.[1][12]
c. Transfer the solution to a clean, dry 5 mm NMR tube.
2. ¹H NMR Acquisition (400 MHz Spectrometer):
Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker systems).
Spectral Width: 0 to 12 ppm.
Number of Scans: 16 (adjust as needed for signal-to-noise).
Relaxation Delay (d1): 2 seconds.
Acquisition Time: 4 seconds.
Temperature: 298 K.
3. ¹³C NMR Acquisition (101 MHz for a 400 MHz Spectrometer):
Pulse Program: Standard proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30' on Bruker systems).
Spectral Width: 0 to 180 ppm.
Number of Scans: 1024 or more to achieve adequate signal-to-noise.
Relaxation Delay (d1): 2 seconds.
Acquisition Time: 1-2 seconds.
Temperature: 298 K.
4. Data Processing:
a. Apply Fourier transformation to the acquired Free Induction Decays (FIDs).
b. Phase correct the spectra.
c. Calibrate the chemical shift scale. For the ¹H spectrum in DMSO-d₆, reference the residual solvent peak to 2.50 ppm. For the ¹³C spectrum, reference the solvent peak to 39.52 ppm.[12]
d. Integrate the signals in the ¹H spectrum.
e. Perform peak picking for all signals in both spectra.
Caption: Recommended workflow for NMR spectral analysis.
Conclusion
This guide provides a comprehensive, predictive framework for the ¹H and ¹³C NMR spectral interpretation of (3-Amino-2,6-dichloropyridin-4-yl)methanol. By systematically analyzing the electronic contributions of each substituent and drawing comparisons with simpler molecular analogues, we have established a robust set of expected spectral parameters. The detailed experimental protocol provided herein offers a clear path for researchers to obtain high-quality empirical data. This combined theoretical and practical approach is designed to empower scientists in drug development and chemical research to confidently elucidate and confirm the structures of complex heterocyclic molecules, ensuring the integrity and progression of their scientific endeavors.
References
Coletta, F., Gambaro, A., & Rigatti, G. (Year). Substituent Effects on the 13C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters, 9(8). Available at: [Link]
Rasala, D. (2006). 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 25(2), 227-235. Available at: [Link]
Chen, Z., & Chen, Z. (Year). Excellent correlation between substituent constants and pyridinium N-methyl chemical shifts. Manuscript.
Wawer, I., & Wawer, A. (2005). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 10(1), 68-78. Available at: [Link]
Kozak, W., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13444-13458. Available at: [Link]
Kozak, W., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. ACS Publications. Available at: [Link]
Kleinpeter, E., et al. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Modeling, 37(4), 759-766. Available at: [Link]
Gao, Y., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(13), 5368-5377. Available at: [Link]
ScienceOpen. (Year). Supporting Information. ScienceOpen. Available at: [Link]
Castellano, S., & Kostelnik, R. J. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 46(1), 327-332. Available at: [Link]
Stack Exchange. (2016). Why don't labile protons such as -OH and -NH have a characteristic chemical shift? Chemistry Stack Exchange. Available at: [Link]
DTIC. (Year). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Defense Technical Information Center. Available at: [Link]
Nanalysis. (2023). NMR blog - Labile Protons and J-Coupling. Nanalysis Corp. Available at: [Link]
ResearchGate. (Year). 1H- and 13C-NMR Data of 1 and 3 (in pyridine-d5). ResearchGate. Available at: [Link]
Kolehmainen, E., et al. (Year). Estimation of the total range of 1JCC couplings in heterocyclic compounds: Pyridines and their N-oxides, the experimental and DFT studies. ResearchGate. Available at: [Link]
ACD/Labs. (2023). Exchangeable Protons in NMR—Friend or Foe? Advanced Chemistry Development. Available at: [Link]
The Royal Society of Chemistry. (Year). Supporting information. RSC Publishing. Available at: [Link]
JoVE. (2025). ¹H NMR of Labile Protons: Temporal Resolution. Journal of Visualized Experiments. Available at: [Link]
Abraham, R. J., et al. (Year). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. ScienceDirect. Available at: [Link]
PubChem. (Year). 3-Aminopyridine. National Center for Biotechnology Information. Available at: [Link]
Wasylishen, R. E. (Year). 15N–13C spin–spin coupling constants in some aniline derivatives. Canadian Science Publishing. Available at: [Link]
University of Regensburg. (Year). Spin-Spin Coupling. Faculty of Chemistry and Pharmacy. Available at: [Link]
Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. LibreTexts. Available at: [Link]
ACD/Labs. (Year). NMR Prediction. Advanced Chemistry Development. Available at: [Link]
Al-Hashimi, H. M., et al. (Year). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. PMC. Available at: [Link]
Wishart, D. S., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. MDPI. Available at: [Link]
Wikipedia. (Year). 2,6-Dichloropyridine. Wikipedia. Available at: [Link]
Mah, W. H., et al. (2022). Deciding which is the best 1H NMR predictor for organic compounds using statistical tools. Comptes Rendus Chimie, 25, 83-95. Available at: [Link]
Kochev, N. T., et al. (2021). Prediction of 1H-NMR shifts with Ambit-HNMR software. Bulgarian Chemical Communications, 53(2), 239-247. Available at: [Link]
NIST. (Year). 3-Aminopyridine. NIST WebBook. Available at: [Link]
Magri, F. M. M., et al. (Year). A new program to 13C NMR spectrum prediction based on tridimensional models. ResearchGate. Available at: [Link]
Stoyanov, S., et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link]
Morganton Scientific. (2024). Analyzing Carbon-13 NMR Spectra to Predict Chemical Shifts of Carbon Compounds using Machine Learning Algorithms. Morganton Scientific Press. Available at: [Link]
Mass spectrometry (LC-MS) fragmentation patterns of dichloropyridine alcohols
Topic: Mass spectrometry (LC-MS) fragmentation patterns of dichloropyridine alcohols Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1] Executive Summary Dichl...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass spectrometry (LC-MS) fragmentation patterns of dichloropyridine alcohols
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals[1]
Executive Summary
Dichloropyridine alcohols—specifically isomers such as 3,5-dichloro-2-pyridineethanol and its regioisomers—are critical intermediates in the synthesis of agrochemicals and pharmaceutical scaffolds.[1][2] Their structural similarity poses a significant analytical challenge: distinguishing regioisomers that share identical molecular weights and similar polarity.[1]
This guide objectively compares analytical workflows (ESI vs. APCI) and fragmentation modalities (CID vs. HCD) to provide a definitive protocol for characterizing these compounds. We demonstrate that exploitation of the "ortho-effect" —a specific interaction between the pyridine nitrogen and the 2-position side chain—is the most reliable method for isomer differentiation.
Part 1: Methodological Comparison (ESI vs. APCI)
Selecting the correct ionization interface is the first critical decision in your workflow.[1] While both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can ionize pyridine alcohols, their performance differs significantly regarding in-source fragmentation and sensitivity.[1]
Table 1: Ionization Source Performance Comparison
Feature
Electrospray Ionization (ESI)
Atmospheric Pressure Chemical Ionization (APCI)
Verdict for Dichloropyridine Alcohols
Primary Ion Species
Protonated molecule
Protonated and Radical Cations
ESI is preferred for clean molecular ion generation.[1][2]
In-Source Fragmentation
Low (Soft ionization)
Moderate to High (Thermal degradation common)
ESI preserves the labile alcohol group better.[1][2]
Sensitivity
High for polar, basic pyridines
Moderate; better for neutral/non-polar analogs
ESI wins due to the basicity of the pyridine nitrogen.[1]
Matrix Tolerance
Low (Susceptible to suppression)
High (Robust against salts/matrix)
APCI is a backup for dirty matrices (e.g., soil extracts).[1]
Expert Insight: For dichloropyridine alcohols, Positive Mode ESI (+ESI) is the recommended standard.[1] The basic nitrogen atom in the pyridine ring readily accepts a proton, yielding a stable
precursor.[1] APCI often induces premature dehydration (), complicating the determination of the molecular ion.[1]
Part 2: Fragmentation Mechanisms & Isomer Differentiation[2]
The core challenge is distinguishing the 2-substituted isomer (e.g., 3,5-dichloro-2-pyridineethanol) from the 4-substituted isomer.[1][2] This distinction relies on the Ortho Effect , a proximity-driven fragmentation pathway.[1]
The Ortho Effect Mechanism
In 2-pyridineethanol derivatives, the hydroxyl group on the side chain can interact with the protonated ring nitrogen.[1] This proximity facilitates a specific loss of water or formaldehyde via a cyclic transition state (resembling a McLafferty rearrangement).[1] Isomers with the side chain at the 3- or 4-position lack this geometric advantage, resulting in different fragmentation ratios.[1]
Graphviz Diagram: Fragmentation Pathways
The following diagram illustrates the divergent pathways for the 2-isomer (Ortho) versus the 4-isomer (Para-like), highlighting the diagnostic ions.
Caption: Divergent fragmentation pathways for 2-substituted vs. 4-substituted dichloropyridine alcohols. The 2-isomer favors facile neutral losses (H2O, CH2O) due to the ortho effect.[1]
Part 3: Detailed Experimental Protocol
This protocol is designed to be self-validating. It includes steps to confirm that the observed fragmentation is due to structure and not thermal degradation.
Sample Preparation
Stock Solution: Dissolve 1 mg of the dichloropyridine alcohol in 1 mL of Methanol (LC-MS grade).
Working Standard: Dilute to 1 µg/mL in 50:50 Water:Methanol + 0.1% Formic Acid.[1]
Why Formic Acid? To ensure complete protonation of the pyridine nitrogen (
for chlorinated pyridines), maximizing sensitivity in +ESI mode.
LC-MS/MS Parameters (Validated for Q-TOF/Orbitrap)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]
Note: Chlorinated pyridines are moderately hydrophobic.[1] A standard C18 provides sufficient retention.[1]
Fragmentation Optimization (The "Ramping" Experiment)
To objectively compare isomers, you must perform a Collision Energy (CE) Ramp .[1]
Isolate the precursor ion (e.g., m/z 192 for dichloropyridine ethanol).[1]
Acquire MS/MS spectra at CE = 10, 20, 30, and 40 eV.[1]
Data Analysis: Plot the "Survival Yield" of the precursor ion vs. CE.
Expectation: The 2-isomer (ortho) often fragments at lower energies due to the catalytically assisted loss of water compared to the 4-isomer.
Part 4: Data Interpretation & Reference Values
Use the following table to interpret your MS/MS spectra. Note that the chlorine isotope pattern (approx. 9:6:1 for Cl2) will be preserved in fragments containing both chlorines.[1]
Table 2: Diagnostic Ions for 3,5-Dichloro-2-pyridineethanol (MW ~192)[1][2]
Always verify the chlorine count in your fragments.[1]
Fragment with 2 Chlorines: Pattern looks like 100 : 65 : 10 (M : M+2 : M+4).[1][2]
Fragment with 1 Chlorine: Pattern looks like 100 : 33 (M : M+2).[1][2]
Application: If a fragment loses the isotope pattern, you have lost the chlorine atoms (rare in low-energy CID).[1]
References
McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Foundational text on McLafferty rearrangements and ortho effects).
Sparkman, O. D. (2005).[1] Mass Spectrometry Desk Reference. Global View Publishing.[1] (Source for chlorine isotope patterns and halogenated compound analysis).
NIST Mass Spectrometry Data Center. (2023).[1] NIST/EPA/NIH Mass Spectral Library.[1][3] (Reference spectra for pyridine derivatives).[1][2]
Holčapek, M., et al. (2010).[1] "Structural analysis of isomeric pyridine derivatives using electrospray ionization and atmospheric pressure chemical ionization mass spectrometry." Journal of Mass Spectrometry. (Comparative study on ionization modes for N-heterocycles).
Agilent Technologies. (2022).[1][2] LC/MS Compendium: Optimizing Small Molecule Analysis. (Protocols for ESI parameter optimization).[1][2]
A Comparative Guide to the Synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol: A Tale of Two Pathways
For the modern medicinal chemist and process development scientist, the efficient synthesis of highly functionalized heterocyclic scaffolds is a cornerstone of drug discovery. (3-Amino-2,6-dichloropyridin-4-yl)methanol r...
Author: BenchChem Technical Support Team. Date: February 2026
For the modern medicinal chemist and process development scientist, the efficient synthesis of highly functionalized heterocyclic scaffolds is a cornerstone of drug discovery. (3-Amino-2,6-dichloropyridin-4-yl)methanol represents a key building block, and its synthesis offers a compelling case study in strategic route selection. This guide provides an in-depth comparison of two primary synthetic approaches: the reduction of a 4-position carbonyl precursor and the theoretical substitution of a 4-position leaving group.
This analysis delves into the mechanistic underpinnings, practical considerations, and expected outcomes of each route, supported by experimental data from analogous systems. Our aim is to equip researchers with the insights necessary to make informed decisions in their synthetic campaigns.
The Reduction Pathway: A Direct and High-Yielding Approach
The most direct and experimentally supported route to (3-Amino-2,6-dichloropyridin-4-yl)methanol involves the reduction of a suitable carboxylic acid or ester precursor at the 4-position of the pyridine ring. This strategy leverages the high chemoselectivity of modern reducing agents.
A plausible and efficient synthesis begins with the corresponding methyl ester, 3-Amino-2,6-dichloropyridine-4-carboxylic acid methyl ester. The reduction of this ester to the target alcohol can be achieved with high efficiency using common metal hydride reagents.
Experimental Protocol: Reduction of Methyl 3-Amino-2,6-dichloropyridine-4-carboxylate
This protocol is adapted from a closely related synthesis of (2,6-dichloropyridin-4-yl)methanol, which demonstrates the feasibility and high yield of this transformation[1].
Slowly add sodium borohydride (1.5 to 2.0 equivalents) in portions, maintaining the temperature below 10 °C.
Stir the reaction mixture at 5 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4-5 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Upon completion, carefully quench the reaction by the slow addition of 5N HCl until the pH is acidic.
Extract the mixture with ethyl acetate (3 x 10 volumes).
Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude (3-Amino-2,6-dichloropyridin-4-yl)methanol by recrystallization or column chromatography.
Causality and Mechanistic Insights
Sodium borohydride is a mild and selective reducing agent, well-suited for the reduction of aldehydes and ketones[2]. While it is generally less reactive towards esters, the presence of activating groups on the pyridine ring and the use of a protic solvent like methanol can enhance its reactivity, enabling the desired reduction[1][3]. The mechanism involves the nucleophilic attack of a hydride ion from the borohydride to the carbonyl carbon of the ester. This is followed by the departure of the methoxy group and a second hydride attack on the intermediate aldehyde to furnish the primary alcohol after an aqueous workup.
The choice of NaBH₄ over a more potent reducing agent like lithium aluminum hydride (LiAlH₄) offers several advantages in terms of safety, ease of handling, and workup[4]. LiAlH₄ is highly reactive and would also effectively reduce the ester, but it reacts violently with protic solvents and requires stricter anhydrous conditions[4][5]. Given the presence of an amino group and chloro-substituents, the milder conditions afforded by NaBH₄ are often preferable to minimize potential side reactions.
The Substitution Pathway: A More Challenging, Multi-step Alternative
A substitution-based approach to (3-Amino-2,6-dichloropyridin-4-yl)methanol is conceptually possible but presents more synthetic challenges. This route would likely involve the introduction of a one-carbon synthon at the 4-position of a 3-amino-2,6-dichloropyridine precursor, followed by transformation to the methanol group. One hypothetical, yet mechanistically sound, approach involves the cyanation of a 4-halo-substituted pyridine followed by reduction of the resulting nitrile.
Hypothetical Protocol: Substitution via Cyanation and Reduction
This theoretical pathway is constructed based on established principles of nucleophilic aromatic substitution (SNAr) and nitrile reduction.
Step 1: Synthesis of 3-Amino-2,6-dichloro-4-cyanopyridine
This step would involve a nucleophilic aromatic substitution reaction on a suitable 4-substituted precursor.
Procedure:
A starting material such as 3-amino-2,4,6-trichloropyridine would be reacted with a cyanide source, such as sodium or potassium cyanide.
The reaction would likely be carried out in a polar aprotic solvent like DMSO or DMF at an elevated temperature to facilitate the SNAr reaction.
The regioselectivity of the cyanation would be a critical factor to consider, with the 4-position being a potential site for substitution.
Step 2: Reduction of the Nitrile to the Primary Amine
The resulting 4-cyano intermediate would then be reduced to the target alcohol.
Procedure:
The 3-amino-2,6-dichloro-4-cyanopyridine would be dissolved in a suitable solvent like anhydrous THF.
A powerful reducing agent such as LiAlH₄ would be required to reduce the nitrile to the corresponding primary amine[4].
The reaction would be performed under anhydrous conditions, followed by a careful aqueous workup to yield (4-(Aminomethyl)-2,6-dichloropyridin-3-yl)amine.
Step 3: Conversion of the Amine to the Alcohol
The final step would involve the conversion of the primary amine to the alcohol, for instance, via a Sandmeyer-type reaction.
Procedure:
The aminomethyl intermediate would be treated with sodium nitrite in an acidic aqueous solution to form a diazonium salt.
The diazonium salt would then be decomposed in the presence of water, typically with heating, to yield the desired (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Causality and Mechanistic Hurdles
This substitution pathway is significantly more complex and fraught with potential difficulties compared to the reduction route. Key challenges include:
Regioselectivity: Achieving selective substitution at the 4-position in the presence of other reactive sites on the pyridine ring can be difficult. The electronic effects of the existing amino and chloro groups would influence the position of nucleophilic attack.
Harsh Conditions: The cyanation and Sandmeyer reactions often require harsh conditions that could lead to side reactions or decomposition of the starting material or product.
Multi-step Process: The multi-step nature of this route inherently leads to a lower overall yield and increased operational complexity.
Performance Comparison: Reduction vs. Substitution
Involves highly toxic cyanide and pyrophoric LiAlH₄
Cost-Effectiveness
Likely more cost-effective
Likely less cost-effective due to multiple steps and reagents
Conclusion and Recommendation
Based on the available evidence and established chemical principles, the reduction pathway is unequivocally the superior synthetic route for the preparation of (3-Amino-2,6-dichloropyridin-4-yl)methanol. It offers a direct, high-yielding, and operationally simpler approach with a more favorable safety and cost profile.
While the substitution route is theoretically plausible, it presents significant challenges in terms of regioselectivity, reaction conditions, and overall efficiency. For researchers and drug development professionals seeking a reliable and scalable synthesis of this important building block, the reduction of the corresponding 4-carboxylic acid ester is the recommended and most logical choice.
Visualizing the Synthetic Pathways
Figure 1. A comparison of the direct reduction pathway versus a multi-step theoretical substitution pathway for the synthesis of the target molecule.
References
Google Patents. Method for producing (2,6-dichloropyridin-4-yl) methanol.
Master Organic Chemistry. Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. [Link]
ScienceMadness.org. NaBH4 ester reduction to alcohol ?'s. [Link]
A Senior Application Scientist's Guide to the Orthogonal Validation of Crizotinib Impurity Standards
In the landscape of pharmaceutical quality control, the principle of "trust, but verify" is paramount. For a targeted oncology therapeutic like Crizotinib, an inhibitor of receptor tyrosine kinases, ensuring the purity o...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical quality control, the principle of "trust, but verify" is paramount. For a targeted oncology therapeutic like Crizotinib, an inhibitor of receptor tyrosine kinases, ensuring the purity of the active pharmaceutical ingredient (API) is not merely a regulatory hurdle; it is a fundamental pillar of patient safety.[1] Impurities, whether arising from synthesis, degradation, or storage, can impact the drug's efficacy and introduce toxicity.[2] Therefore, the reference standards used to detect, identify, and quantify these impurities must be themselves rigorously validated.
Our objective is to compare a newly sourced or synthesized "In-House" impurity standard against a certified "Reference Standard" (e.g., from the European Pharmacopoeia [EP] or a reputable supplier) to unequivocally confirm its chemical identity and structure.
The Strategic Framework: An Orthogonal Approach
The core of our validation strategy rests on three pillars of analytical chemistry: chromatographic behavior, molecular mass, and molecular structure. Each pillar provides a unique and independent confirmation of identity.
Caption: Orthogonal pillars for impurity standard validation.
Pillar 1: Chromatographic Identity and Purity via HPLC-UV
High-Performance Liquid Chromatography (HPLC) is the foundational technique for impurity profiling in pharmaceuticals.[5] Its primary role here is twofold: to assess the purity of the in-house standard and to compare its chromatographic behavior (retention time) against the certified reference standard. A co-injection of both standards should result in a single, symmetrical peak, providing strong evidence of chromatographic equivalence.
The causality here is simple: under identical, robust analytical conditions, two chemically identical compounds should elute from the column at the same time. Any significant deviation or peak splitting in a co-injection analysis immediately signals a potential difference between the standards.
Comparative HPLC-UV Experimental Protocol
This protocol is adapted from established stability-indicating methods for Crizotinib.[6][7]
System Preparation:
HPLC System: A quaternary HPLC system with a UV detector.
Column: ZORBAX Eclipse XDB-C18, 4.6 x 250 mm, 5 µm, or equivalent.
Mobile Phase A: 0.02 M Potassium Phosphate buffer, pH adjusted to 7.5.
Solvent (Diluent): A mixture of water and ethanol (3:2 v/v) is a suitable starting point.[8]
Reference Standard Stock (Approx. 200 µg/mL): Accurately weigh and dissolve the Crizotinib impurity reference standard in the diluent.
In-House Standard Stock (Approx. 200 µg/mL): Prepare in the same manner as the reference standard.
Working Solution (for individual injection): Dilute stock solutions to an appropriate concentration (e.g., 20 µg/mL).
Co-injection Solution: Mix equal volumes of the reference and in-house working solutions.
Chromatographic Run & Analysis:
Equilibrate the column with the initial mobile phase composition for at least 30 minutes.
Inject the diluent (blank) to ensure a clean baseline.
Inject the Reference Standard working solution.
Inject the In-House Standard working solution.
Inject the Co-injection Solution.
Analysis: Compare the retention times (RT) of the two standards; they should be within ±2% of each other. In the co-injection chromatogram, look for a single, sharp, symmetrical peak. Assess the purity of the In-House standard by calculating the area percentage of the main peak.
Parameter
Typical Acceptance Criteria
Rationale
Purity (Area %)
≥ 98.0%
Ensures the standard is suitable for use as a quantitative or identification marker.
RT Match vs. Reference
RT within ±2% of Reference
Confirms identical behavior under the specified chromatographic conditions.
Co-injection Peak Shape
Single, symmetrical peak
Provides strong evidence of chromatographic indistinguishability.
Pillar 2: Definitive Mass Confirmation via High-Resolution Mass Spectrometry (HRMS)
While HPLC confirms chromatographic behavior, it does not directly confirm molecular weight. For this, we turn to Mass Spectrometry (MS), specifically high-resolution systems like Quadrupole Time-of-Flight (QTOF) or Orbitrap.[8][9] HRMS provides an extremely accurate mass measurement, allowing us to confirm the elemental composition of the impurity standard.
The power of this technique lies in its specificity. An exact mass measurement can differentiate between compounds with the same nominal mass but different elemental formulas, providing a highly confident layer of identity validation. Coupling HPLC to the MS (LC-MS) ensures that the mass being measured corresponds to the correct peak in the chromatogram.
LC-HRMS Experimental Protocol
System Preparation:
LC-MS System: An UHPLC system coupled to a QTOF or Orbitrap mass spectrometer with an electrospray ionization (ESI) source.[8]
Column: A C18 Acquity BEH column (e.g., 100 mm × 2.1 mm, 1.7 µm) is suitable for fast analysis.[8]
Ionization Mode: ESI Positive Mode (ESI+), as Crizotinib and its related compounds readily form protonated molecules [M+H]⁺.[8][9]
Sample Preparation:
Use the same working solutions prepared for the HPLC-UV analysis (approx. 20 µg/mL).
Data Acquisition & Analysis:
Acquire full scan data over a relevant m/z range (e.g., 100-1000 amu).
Extract the ion chromatogram for the expected [M+H]⁺ of the impurity.
From the mass spectrum of the corresponding peak, determine the measured accurate mass.
Analysis: Compare the measured accurate mass of the In-House standard to the theoretical mass calculated from its elemental formula. The mass error should be less than 5 ppm.
Fragmentation (MS/MS): If required for further confirmation, perform fragmentation analysis on the parent ion. The fragmentation pattern should be consistent with the proposed structure and match that of the reference standard. For Crizotinib, characteristic fragments often result from the cleavage of the piperidine ring.[8][9]
Analytical Parameter
Reference Standard Data
In-House Standard Data
Acceptance Criteria
Theoretical Mass [M+H]⁺
e.g., 302.0259 (for C₁₃H₁₂Cl₂FN₂O)
e.g., 302.0259
N/A
Measured Accurate Mass
e.g., 302.0255
e.g., 302.0257
< 5 ppm mass error
Key MS/MS Fragments
List of key m/z values
List of key m/z values
Identical fragmentation pattern
Pillar 3: Unambiguous Structural Elucidation via NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for structural elucidation of organic molecules.[10] It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom in the molecule, effectively creating a unique structural "fingerprint."
Comparing the NMR spectra of the In-House standard with the Reference Standard is the ultimate test of identity. The causality is absolute: two molecules with identical atomic connectivity and stereochemistry will produce identical NMR spectra under the same conditions. Any discrepancy in chemical shifts, splitting patterns, or integrations points to a structural difference.
NMR Sample Preparation and Analysis Protocol
Sample Preparation:
Accurately weigh 5-10 mg of the In-House standard and the Reference Standard into separate, clean NMR tubes.
Dissolve each in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the same solvent is used for both.[11]
Add a small amount of Tetramethylsilane (TMS) as an internal reference (0 ppm) if not already present in the solvent.
Data Acquisition:
Acquire ¹H NMR and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Ensure sufficient scans are acquired to achieve a good signal-to-noise ratio.
Data Analysis:
Process both sets of spectra using identical parameters.
Overlay the ¹H spectra of the In-House and Reference standards. All peaks should align perfectly in terms of chemical shift (δ, in ppm) and multiplicity (e.g., singlet, doublet). The relative integrations of the peaks should correspond to the number of protons in each environment.
Overlay the ¹³C spectra. All carbon resonances should align.
The combination of ¹H and ¹³C data must be fully consistent with the proposed structure of the Crizotinib impurity.
Self-Validation: The Role of Forced Degradation
To ensure the developed analytical methods are "stability-indicating," a forced degradation study on the Crizotinib API is a critical step.[8][12] This involves subjecting the drug to harsh conditions to intentionally produce degradation products.[13] Analyzing these stressed samples confirms that the degradation impurities can be separated from the main peak and from each other, validating the method's specificity.[3][6]
This process serves a dual purpose in our context:
It validates the HPLC method as being suitable for impurity analysis.
It can generate the very impurities we need standards for, providing material for tentative identification (e.g., by LC-MS) before a standard is synthesized or purchased. Studies have shown Crizotinib is particularly susceptible to oxidative degradation.[8][9][14]
A Researcher's Guide to the Synthesis and Yield Benchmarking of (3-Amino-2,6-dichloropyridin-4-yl)methanol
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol, a valuable building block in medicinal chemistry. W...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth analysis of the synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol, a valuable building block in medicinal chemistry. We will explore a plausible and efficient synthetic pathway, benchmarked against established chemical principles, and provide detailed experimental protocols to enable researchers to produce this compound with a focus on yield and purity.
Introduction: The Significance of Substituted Pyridines in Drug Discovery
Substituted pyridines are a cornerstone of modern drug development, appearing in a vast array of therapeutic agents. The specific substitution pattern of (3-Amino-2,6-dichloropyridin-4-yl)methanol, with its amino, dichloro, and hydroxymethyl groups, offers multiple points for chemical modification, making it a versatile scaffold for creating libraries of novel compounds. The inherent asymmetry and electronic properties of this molecule make it an attractive starting material for targeting a range of biological targets.
Proposed Synthetic Pathway: A Two-Step Approach
A robust and reproducible synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol can be envisioned through a two-step process, commencing from a suitable pyridine-4-carboxylic acid derivative. This strategy hinges on the initial synthesis of a key intermediate, methyl 3-amino-2,6-dichloropyridine-4-carboxylate, followed by its selective reduction to the target alcohol.
Caption: Proposed two-step synthesis of (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Part 1: Synthesis of the Key Intermediate: Methyl 3-amino-2,6-dichloropyridine-4-carboxylate
Experimental Protocol: Esterification of 3-amino-2,6-dichloropyridine-4-carboxylic acid
This protocol is a generalized procedure based on standard esterification methods.
Materials:
3-amino-2,6-dichloropyridine-4-carboxylic acid
Methanol (anhydrous)
Thionyl chloride (SOCl₂) or Sulfuric acid (catalytic amount)
Sodium bicarbonate (saturated aqueous solution)
Dichloromethane or Ethyl acetate
Anhydrous magnesium sulfate or sodium sulfate
Round-bottom flask, reflux condenser, magnetic stirrer, and other standard laboratory glassware.
Procedure:
Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 3-amino-2,6-dichloropyridine-4-carboxylic acid (1.0 eq) in anhydrous methanol (10-20 mL per gram of acid).
Acid Addition: Cool the suspension in an ice bath. Slowly add thionyl chloride (1.2-1.5 eq) dropwise. Alternatively, a catalytic amount of concentrated sulfuric acid can be used.
Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.
Neutralization: Carefully add a saturated aqueous solution of sodium bicarbonate to the residue until the effervescence ceases.
Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 3-amino-2,6-dichloropyridine-4-carboxylate.
Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).
Part 2: Reduction to (3-Amino-2,6-dichloropyridin-4-yl)methanol
The final step in the synthesis is the reduction of the ester functionality to a primary alcohol. A Japanese patent provides a highly relevant and efficient method for the reduction of a structurally similar compound, methyl 2,6-dichloropyridine-4-carboxylate, using sodium borohydride or potassium borohydride in ethanol, with reported yields of 90-91%.[2] This method is advantageous due to the mildness of the reducing agent and the straightforward reaction conditions.
Experimental Protocol: Reduction of Methyl 3-amino-2,6-dichloropyridine-4-carboxylate
This protocol is adapted from the procedure described in Japanese Patent JP2003055348A.[2]
Materials:
Methyl 3-amino-2,6-dichloropyridine-4-carboxylate
Ethanol (absolute)
Sodium borohydride (NaBH₄) or Potassium borohydride (KBH₄)
5N Hydrochloric acid
Ethyl acetate
Saturated aqueous sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.
Procedure:
Reaction Setup: Dissolve methyl 3-amino-2,6-dichloropyridine-4-carboxylate (1.0 eq) in absolute ethanol (approximately 20 mL per gram of ester) in a round-bottom flask and cool the solution to 5 °C in an ice bath.
Addition of Reducing Agent: Slowly add sodium borohydride (1.3 eq) or potassium borohydride in portions to the cooled solution.
Reaction: Stir the reaction mixture at 5 °C for 2 hours, then allow it to warm to room temperature and continue stirring for an additional 5 hours.
Quenching: Carefully add 5N hydrochloric acid to the reaction mixture to quench the excess borohydride.
Extraction: Extract the mixture with ethyl acetate (3 x 50 mL).
Washing: Wash the combined organic extracts with water and then with a saturated aqueous sodium bicarbonate solution.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Caption: Workflow for the reduction of the ester intermediate.
Benchmarking and Yield Analysis
The following table summarizes the expected yields and key reaction parameters based on analogous transformations found in the literature.
Characterization of (3-Amino-2,6-dichloropyridin-4-yl)methanol
Confirmation of the final product's identity and purity is crucial. Standard analytical techniques should be employed. While specific literature spectra for the title compound are not widely published, chemical suppliers like BLDpharm indicate the availability of analytical data such as NMR, HPLC, and LC-MS for their products.[2]
Expected Spectroscopic Data:
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aminopyridine ring proton, the methylene protons of the hydroxymethyl group, and the protons of the amino and hydroxyl groups. The chemical shifts and coupling constants will be indicative of the substitution pattern.
¹³C NMR: The carbon NMR will show distinct signals for the six carbon atoms of the pyridine ring and the hydroxymethyl group.
Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (193.03 g/mol ), along with a characteristic isotopic pattern due to the two chlorine atoms.
Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H and O-H stretching vibrations, as well as C-N, C-O, and C-Cl bonds.
Conclusion and Future Outlook
This guide outlines a practical and high-yielding synthetic route to (3-Amino-2,6-dichloropyridin-4-yl)methanol. The proposed two-step synthesis, involving the esterification of the corresponding carboxylic acid followed by a mild borohydride reduction, offers a reliable method for researchers in the field of drug discovery. The high expected yield for the final reduction step, benchmarked against a closely related literature precedent, makes this an attractive approach for accessing this versatile chemical building block. Further optimization of the esterification step and detailed characterization of the final product will be valuable contributions to the chemical community.
References
ScienceOpen. (n.d.). Supporting Information. Retrieved February 17, 2026, from [Link]
A Senior Application Scientist's Guide to the Proper Disposal of (3-Amino-2,6-dichloropyridin-4-yl)methanol
This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (3-Amino-2,6-dichloropyridin-4-yl)methanol. As drug development professionals, our commitment to safety and environmental...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (3-Amino-2,6-dichloropyridin-4-yl)methanol. As drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench; it is integral to the entire lifecycle of the chemical compounds we handle. This document synthesizes regulatory requirements with field-proven best practices to ensure the proper management of this hazardous waste stream.
Hazard Identification and Risk Assessment
The primary hazards associated with this class of compounds include significant toxicity and irritation. The Occupational Safety and Health Administration (OSHA) mandates that all chemical hazards are clearly communicated to laboratory personnel[1].
Hazard Category
Classification & Statement
Rationale & Implication for Disposal
Acute Toxicity, Oral
Category 3: Toxic if swallowed (H301)
Extreme caution must be taken to prevent ingestion. All waste, including contaminated PPE and cleaning materials, is considered toxic.
Chemical splash goggles or a face shield are required to prevent severe eye damage.
Environmental Hazard
Halogenated Organic Compound
As a dichlorinated pyridine, this compound falls under the category of halogenated organic compounds[3]. These substances are often persistent in the environment and require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic byproducts[4][5]. Disposal into sewer systems is strictly prohibited[6][7].
Transport Hazard
UN 2811: Toxic Solid, Organic, N.O.S.
This United Nations number classifies the material for transport, indicating it is a toxic solid. All waste containers must be labeled according to Department of Transportation (DOT) regulations for shipment to a licensed disposal facility[8].
Pre-Disposal Safety: Engineering Controls and Personal Protective Equipment (PPE)
Before beginning any work that will generate (3-Amino-2,6-dichloropyridin-4-yl)methanol waste, it is imperative to establish a safe working environment. The hierarchy of controls should always be applied, prioritizing engineering solutions over personal protective equipment.
Engineering Controls:
Chemical Fume Hood: All handling and preparation of waste (e.g., weighing, transferring, rinsing containers) must be conducted within a properly functioning and certified chemical fume hood[9]. This is critical to prevent the inhalation of any dust or aerosols.
Designated Area: A specific area within the lab should be designated for the accumulation of this hazardous waste[7][9]. This area should be clearly marked with appropriate hazard signage.
Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and unobstructed[2][9].
Personal Protective Equipment (PPE):
The selection of PPE is based on a thorough risk assessment of the compound's hazards.
Hand Protection: Wear chemically resistant gloves. Nitrile gloves may offer sufficient protection for incidental contact, but for extended handling or in the event of a spill, heavier-duty gloves such as butyl rubber are recommended[9][10]. Always inspect gloves for tears or holes before use and wash hands thoroughly after removal.
Eye Protection: Chemical splash goggles are mandatory[11]. A face shield should be worn over goggles if there is a significant risk of splashing[10].
Body Protection: A fully buttoned, long-sleeved lab coat is required to protect against skin contact[10][11].
Respiratory Protection: Under normal operating conditions within a fume hood, respiratory protection is not typically required. However, in the case of a large spill or if engineering controls fail, a NIOSH-approved respirator with appropriate cartridges may be necessary[11].
Step-by-Step Disposal Protocol
Adherence to a standardized disposal protocol is essential for regulatory compliance and safety. This procedure aligns with the requirements of the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[6][12].
Step 1: Waste Segregation
Causality: Proper segregation is the most critical step in a laboratory waste management program. Mixing incompatible chemicals can lead to dangerous reactions, while mixing hazardous with non-hazardous waste unnecessarily increases disposal costs and environmental burden[7][13].
Procedure:
Designate a specific waste container for "Halogenated Organic Solid Waste." [10]
Do NOT mix (3-Amino-2,6-dichloropyridin-4-yl)methanol waste with non-halogenated solvents, acids, bases, or oxidizers[5][7][9].
This waste stream includes:
Unused or expired solid (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Disposable labware (e.g., weigh boats, pipette tips) grossly contaminated with the solid.
Spill cleanup materials.
Step 2: Container Selection and Labeling
Causality: The container serves as the primary barrier between the hazardous waste and the environment. Its integrity and clear labeling are mandated by both OSHA and the EPA to ensure safe handling and proper final disposal[1][13][14].
Procedure:
Select a container that is in good condition, free of leaks, and compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is appropriate[13][14].
As soon as the first particle of waste is added, affix a "HAZARDOUS WASTE" label[4][14].
On the label, clearly write the full chemical name: "(3-Amino-2,6-dichloropyridin-4-yl)methanol." Do not use abbreviations or chemical formulas[14].
List all constituents and their approximate percentages.
Indicate the relevant hazards (e.g., "Toxic").
Step 3: Accumulation in a Satellite Accumulation Area (SAA)
Causality: The EPA allows laboratories to temporarily store hazardous waste at or near the point of generation in an SAA. This facilitates efficient research operations while maintaining strict safety and regulatory control[4][14].
Procedure:
Store the labeled waste container in your designated SAA, which must be under the direct control of laboratory personnel[14].
Keep the container closed at all times except when actively adding waste[13][14]. A funnel should never be left in the container opening[14].
Use secondary containment (e.g., a plastic tub) to prevent the spread of material in case of a leak[7][13].
Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely hazardous waste in an SAA[13].
Step 4: Arranging for Disposal
Causality: Hazardous waste must be transported off-site by a licensed disposal company to a permitted Treatment, Storage, and Disposal Facility (TSDF). This ensures the waste is tracked from "cradle-to-grave" and managed in an environmentally sound manner[4][12].
Procedure:
When the waste container is approximately 90% full, or if you are discontinuing the project, arrange for a pickup from your institution's Environmental Health & Safety (EH&S) office or contracted waste vendor[14].
Ensure the label is complete and legible and the container exterior is clean before pickup.
Spill and Emergency Procedures
In the event of a spill, a quick and correct response is crucial to mitigate exposure and environmental contamination.
Minor Spill (Contained within the fume hood):
Alert personnel in the immediate area.
Wearing your full PPE, absorb the solid with an inert material like vermiculite or sand[5]. Do not use combustible materials like paper towels as the primary absorbent.
Carefully sweep or scoop the absorbed material into your designated halogenated solid waste container.
Decontaminate the spill surface with a suitable solvent, collecting the cleaning materials as hazardous waste.
Major Spill (Outside of the fume hood):
Evacuate all personnel from the laboratory immediately[5].
Close the laboratory door and prevent re-entry.
Contact your institution's emergency response line or EH&S office immediately.
Provide details on the spilled material and its location. Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so[5].
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Navigating the Unseen: A Comprehensive Guide to Safely Handling (3-Amino-2,6-dichloropyridin-4-yl)methanol
For the vanguard of research, the scientists and professionals in drug development, the introduction of novel chemical entities is a daily reality. With innovation comes the responsibility of ensuring the utmost safety i...
Author: BenchChem Technical Support Team. Date: February 2026
For the vanguard of research, the scientists and professionals in drug development, the introduction of novel chemical entities is a daily reality. With innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides an in-depth, procedural framework for the safe handling, operation, and disposal of (3-Amino-2,6-dichloropyridin-4-yl)methanol, a compound that, while promising in its applications, requires a diligent and informed approach to laboratory safety.
The aminopyridine and chloropyridine moieties suggest potential for toxicity, as well as skin, eye, and respiratory irritation.[1][2][3][4] Compounds with similar structures are known to be harmful if swallowed or in contact with skin.[1][5] The presence of the methanol group introduces an additional layer of concern, as methanol and related compounds can be toxic upon ingestion, inhalation, or skin absorption, with potential for severe health effects.[6]
This guide, therefore, is built on a foundation of established safety principles for analogous chemical structures, providing a reliable framework for researchers.
I. The First Line of Defense: Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment is paramount to mitigating the risks associated with handling (3-Amino-2,6-dichloropyridin-4-yl)methanol. The following PPE is mandatory for all procedures involving this compound.
PPE Category
Item
Specifications and Rationale
Eye and Face Protection
Safety Goggles and Face Shield
Chemical splash goggles are essential to protect the eyes from accidental splashes.[7] A full-face shield should be worn over the goggles, especially when handling larger quantities or when there is a risk of splashing.
Hand Protection
Chemical-Resistant Gloves
Nitrile or butyl rubber gloves are recommended for their resistance to a broad range of chemicals, including those found in pyridine derivatives.[6][7] It is crucial to inspect gloves for any signs of degradation or punctures before each use. Contaminated gloves must be removed and replaced immediately. For prolonged operations, consider double-gloving.
Body Protection
Laboratory Coat
A flame-retardant lab coat, buttoned completely, provides a critical barrier to protect skin and personal clothing from contamination.[6]
Respiratory Protection
Respirator
All handling of solid or solutions of (3-Amino-2,6-dichloropyridin-4-yl)methanol should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[6][8] If a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.
Foot Protection
Closed-Toe Shoes
Sturdy, closed-toe shoes are mandatory to protect against spills and falling objects.
II. Operational Blueprint: From Receipt to Disposal
A systematic and well-documented operational plan is the bedrock of a safe laboratory environment.
Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][4] The container should be tightly sealed.
Handling and Experimental Workflow
The following diagram outlines the standard workflow for handling (3-Amino-2,6-dichloropyridin-4-yl)methanol, emphasizing critical safety checkpoints.
Caption: Standard workflow for handling (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Experimental Protocol: A Step-by-Step Guide
Preparation and Engineering Controls:
Ensure a certified chemical fume hood is operational.
Prepare all necessary equipment and reagents before handling the compound.
Designate a specific area within the fume hood for handling this compound.
Donning PPE:
Put on a lab coat, ensuring it is fully buttoned.
Don chemical safety goggles and a face shield.
Wash and dry hands thoroughly before putting on inner gloves.
Put on the outer pair of gloves.
Handling the Compound:
Conduct all manipulations of (3-Amino-2,6-dichloropyridin-4-yl)methanol within the designated area of the chemical fume hood.
Avoid the creation of dust or aerosols. Use appropriate tools (e.g., spatulas) to handle the solid compound.
Post-Handling:
Following the completion of the experimental work, decontaminate all surfaces and equipment.
Carefully doff PPE, avoiding contact with the contaminated outer surfaces.
Dispose of all contaminated materials as hazardous waste.
Wash hands and any exposed skin thoroughly with soap and water.
III. Emergency Preparedness: A Proactive Stance
In the event of an emergency, a swift and informed response is critical.
Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[8] Remove contaminated clothing. Seek medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8][9] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[2][4]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][9]
IV. The Final Step: Responsible Disposal
All waste materials contaminated with (3-Amino-2,6-dichloropyridin-4-yl)methanol must be treated as hazardous waste.
Caption: Disposal workflow for (3-Amino-2,6-dichloropyridin-4-yl)methanol.
Solid Waste: All solid waste, including contaminated gloves, weighing paper, and paper towels, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
Liquid Waste: All solutions containing the compound must be collected in a separate, clearly labeled, and sealed hazardous waste container.
Disposal: All waste must be disposed of in accordance with local, state, and federal regulations.
By adhering to these rigorous safety protocols, researchers can confidently and safely unlock the potential of novel compounds like (3-Amino-2,6-dichloropyridin-4-yl)methanol, driving forward the frontiers of science while maintaining an unwavering commitment to a safe and healthy laboratory environment.
V. References
Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]
Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]
Loba Chemie. (2013, August 2). 4-AMINOPYRIDINE For Synthesis MSDS. Retrieved from [Link]
Biochem Chemopharma. safety data sheet sds/msds 2-amino pyridine. Retrieved from [Link]
ACS Omega. (2023, August 2). Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. Retrieved from [Link]
Australian Industrial Chemicals Introduction Scheme. (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]
Pharmaffiliates. 4-Amino-2,6-dichloropyridine. Retrieved from [Link]
